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  • Product: N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride
  • CAS: 1158624-48-6

Core Science & Biosynthesis

Foundational

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride CAS 1158624-48-6 properties

An In-depth Technical Guide to N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6) For Researchers, Scientists, and Drug Development Professionals Introduction N-(4-Bromobenzyl)-2-methyl-1-propanami...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is a secondary amine hydrochloride salt with potential applications in medicinal chemistry and drug discovery. Its structure, featuring a bromobenzyl group, offers a versatile scaffold for further chemical modifications, making it a compound of interest for the synthesis of novel bioactive molecules. The presence of the bromine atom allows for various cross-coupling reactions, enabling the exploration of a wide range of chemical space in the development of new therapeutic agents. This guide provides a comprehensive overview of its chemical properties, a plausible synthetic route, expected analytical characteristics, and potential areas of biological investigation.

Chemical and Physical Properties

The fundamental properties of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride are summarized in the table below. These properties are crucial for its handling, storage, and application in a laboratory setting.

PropertyValueReference
CAS Number 1158624-48-6[1]
Molecular Formula C₁₁H₁₆BrN · HCl[1][2]
Molecular Weight 278.62 g/mol [1]
Physical Form Solid[1]
Purity Typically ≥95%[1][2]
Storage Temperature Room Temperature[1]
InChI 1S/C11H16BrN.ClH/c1-9(2)7-13-8-10-3-5-11(12)6-4-10;/h3-6,9,13H,7-8H2,1-2H3;1H[1]
InChIKey HKNQCKWZTMOQCN-UHFFFAOYSA-N[1]
Calculated LogP 3.83[2]
Rotatable Bonds 4[2]

Synthesis

A common and efficient method for the synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is through reductive amination. This two-step, one-pot reaction involves the formation of an imine from 4-bromobenzaldehyde and 2-methyl-1-propanamine, followed by in-situ reduction to the corresponding secondary amine. The final step involves the formation of the hydrochloride salt.

G cluster_reactants Reactants cluster_intermediates Intermediates cluster_products Products reactant1 4-Bromobenzaldehyde intermediate1 Imine Intermediate reactant1->intermediate1 Reaction with amine reactant2 2-Methyl-1-propanamine reactant2->intermediate1 product1 N-(4-Bromobenzyl)-2-methyl-1-propanamine (Free Base) intermediate1->product1 Reduction (e.g., NaBH4) product2 N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride product1->product2 Acidification (HCl)

Caption: Synthetic pathway for N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride.

Experimental Protocol: Reductive Amination

This protocol describes a representative procedure for the synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride.

Materials:

  • 4-Bromobenzaldehyde

  • 2-Methyl-1-propanamine

  • Methanol (anhydrous)

  • Sodium borohydride (NaBH₄)

  • Hydrochloric acid (ethanolic or in diethyl ether)

  • Dichloromethane

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • Imine Formation: In a round-bottom flask, dissolve 4-bromobenzaldehyde (1.0 eq) in anhydrous methanol. To this solution, add 2-methyl-1-propanamine (1.1 eq) dropwise at room temperature. Stir the reaction mixture for 2-4 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC).

  • Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (1.5 eq) portion-wise, ensuring the temperature remains below 10 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

  • Work-up: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. To the aqueous residue, add dichloromethane to extract the organic product. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude free base of N-(4-Bromobenzyl)-2-methyl-1-propanamine.

  • Salt Formation: Dissolve the crude free base in a minimal amount of a suitable solvent like diethyl ether or dichloromethane. To this solution, add a solution of hydrochloric acid in ethanol or diethyl ether dropwise with stirring. The hydrochloride salt will precipitate out of the solution.

  • Purification: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride as a solid.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the different types of protons in the molecule. The aromatic protons on the bromobenzyl group would appear as two doublets in the range of δ 7.2-7.6 ppm. The benzylic methylene protons (-CH₂-) would likely appear as a singlet or a broad singlet around δ 3.8-4.2 ppm. The protons of the isobutyl group would show a multiplet for the methine proton (-CH-), a doublet for the methylene protons adjacent to the nitrogen, and a doublet for the two methyl groups. The N-H proton of the hydrochloride salt would likely be a broad singlet, the chemical shift of which can be concentration-dependent.

  • ¹³C NMR: The carbon NMR spectrum would display signals for all 11 carbon atoms. The aromatic carbons would appear in the δ 120-140 ppm region, with the carbon attached to the bromine atom showing a characteristic chemical shift. The benzylic carbon would be expected around δ 50-55 ppm. The carbons of the isobutyl group would appear in the aliphatic region of the spectrum.

Mass Spectrometry (MS)

The mass spectrum of the free base (N-(4-Bromobenzyl)-2-methyl-1-propanamine) would show a characteristic isotopic pattern for the molecular ion peak due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio). The nominal molecular ion [M]⁺ would be at m/z 243 and [M+2]⁺ at m/z 245. Key fragmentation patterns would likely involve the cleavage of the benzyl C-N bond, leading to a prominent fragment at m/z 169/171 (bromobenzyl cation), and cleavage of the C-C bond adjacent to the nitrogen, resulting in a fragment at m/z 72 (isobutylaminium).

Potential Biological Activity and Applications

There is currently no published data on the specific biological activity of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride. However, based on its structural similarity to other known bioactive compounds, several potential areas of investigation can be proposed.

Many N-benzylamine derivatives are known to interact with the central nervous system. For instance, compounds with a phenethylamine backbone, structurally related to the topic compound, often exhibit activity as modulators of monoamine transporters such as the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[3] Inhibition of these transporters can lead to increased levels of neurotransmitters in the synaptic cleft, a mechanism of action for many antidepressant and stimulant drugs.

The bromobenzyl moiety also makes this compound a valuable intermediate for further chemical elaboration through cross-coupling reactions like Suzuki, Heck, or Buchwald-Hartwig amination. This allows for the synthesis of a diverse library of compounds for screening against various biological targets.

G cluster_properties Properties & Synthesis cluster_analysis Analytical Characterization cluster_applications Potential Applications substance N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl CAS: 1158624-48-6 physchem Physicochemical Properties substance->physchem synthesis Synthetic Route (Reductive Amination) substance->synthesis nmr NMR Spectroscopy (¹H, ¹³C) substance->nmr ms Mass Spectrometry substance->ms cns CNS Drug Discovery (e.g., Monoamine Transporter Ligands) substance->cns intermediate Synthetic Intermediate (Cross-Coupling Reactions) substance->intermediate

Caption: Logical relationships of the technical data for the topic compound.

Safety and Handling

General Precautions:

  • Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[4]

  • Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.[4]

First Aid Measures:

  • In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

  • In case of skin contact: Immediately wash skin with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.

  • If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Seek medical attention.

  • If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is a chemical compound with potential utility in the field of medicinal chemistry. This guide has provided an overview of its known properties, a plausible synthetic protocol, and a prospective look at its analytical characterization and potential biological applications. The presence of the bromobenzyl group makes it a particularly interesting scaffold for the development of novel compounds through various chemical transformations. Researchers working with this compound should adhere to standard laboratory safety practices.

References

  • Reductive amination of 4-bromobenzaldehyde: Activity of cobalt... ResearchGate. (n.d.). Retrieved March 17, 2026, from [Link]

  • Supporting Information. (n.d.). Retrieved March 17, 2026, from [Link]

  • N-(4-Bromobenzyl)-2-methyl-1-propanamine, N-acetyl-. SpectraBase. (n.d.). Retrieved March 17, 2026, from [Link]

  • N-(4-Bromobenzyl)-2-methylpropan-2-amine hydrochloride. NextSDS. (n.d.). Retrieved March 17, 2026, from [Link]

  • Reductive amination of aldehydes and ketones is a versatile metho... Study Prep in Pearson+. (n.d.). Retrieved March 17, 2026, from [Link]

  • Migrative Reductive Amination of Ketones Enabled by Multitasking Reagents. ChemRxiv. (n.d.). Retrieved March 17, 2026, from [Link]

  • Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. (n.d.). Retrieved March 17, 2026, from [Link]

  • Reductive Amination, and How It Works. Master Organic Chemistry. (2017, September 1). Retrieved March 17, 2026, from [Link]

  • N-[2-(4-Bromobenzoyl)ethyl]isopropylaminium chloride. PMC. (n.d.). Retrieved March 17, 2026, from [Link]

  • N,N-Bis(4-bromobenzyl)isopropanamine. SpectraBase. (n.d.). Retrieved March 17, 2026, from [Link]

  • 4-Bromobenzylamine. PubChem. (n.d.). Retrieved March 17, 2026, from [Link]

  • The analytical profiles and identification of the Designer drugs... ResearchGate. (2019, July 31). Retrieved March 17, 2026, from [Link]

  • DM-3411. precisionFDA. (n.d.). Retrieved March 17, 2026, from [Link]

  • CID 11177272. PubChem. (n.d.). Retrieved March 17, 2026, from [Link]

  • 2-(2-Fluoro-[1,1′-biphenyl]-4-yl)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide. MDPI. (2023, July 3). Retrieved March 17, 2026, from [Link]

  • Bengamin Hydrochloride. Synapse. (2025, May 7). Retrieved March 17, 2026, from [Link]

Sources

Exploratory

Physicochemical Characterization of N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride: A Technical Whitepaper

Executive Summary N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6) is a highly versatile secondary amine building block frequently utilized in the synthesis of novel central nervous system (CNS)...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6) is a highly versatile secondary amine building block frequently utilized in the synthesis of novel central nervous system (CNS) agents and kinase inhibitors. The presence of the 4-bromobenzyl moiety provides a robust site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), while the isobutyl group imparts specific steric and lipophilic characteristics.

As a Senior Application Scientist, I have structured this guide to move beyond basic property listing. This whitepaper provides a deep mechanistic understanding of the compound's physicochemical profile and details the self-validating experimental protocols required for its rigorous characterization in preclinical drug development.

Molecular Architecture and Core Properties

The compound is formulated as a hydrochloride salt. This is a deliberate chemical choice: free secondary amines containing benzyl and lower alkyl groups are often prone to volatility, atmospheric oxidation, and poor aqueous solubility. Converting the free base to the hydrochloride salt drastically increases the melting point, improves crystalline stability, and enhances dissolution kinetics in aqueous media.

Table 1: Fundamental Physicochemical Parameters
ParameterValueMechanistic Significance
Chemical Formula C11H16BrN·HClHalogenated aromatic + branched aliphatic amine.
Molecular Weight 278.62 g/mol Falls well within Lipinski's Rule of 5 for optimal oral bioavailability.
LogP (Free Base) 3.83High lipophilicity, indicating excellent passive membrane permeability.
pKa (Estimated) ~9.8Ensures the molecule is predominantly ionized (>99%) at physiological pH (7.4).
Physical Form Solid (Crystalline)Facilitates accurate gravimetric handling and long-term storage at room temperature.

(Data synthesized from standard chemical inventories such as [1] and [4])

Ionization and Lipophilicity Profile

Understanding the pH-dependent ionization of N-(4-Bromobenzyl)-2-methyl-1-propanamine is critical for predicting its pharmacokinetic behavior. The secondary amine nitrogen is the sole ionizable center. Based on the basicity of structurally related fragments— (pKa 9.33) [2] and (pKa 10.68) [3]—the pKa of this compound is approximately 9.8.

At gastric pH (1.2 - 2.0), the compound exists entirely as the highly soluble protonated ammonium species. As it transitions into the intestinal tract (pH ~7.4), a small but significant fraction of the highly lipophilic free base (LogP 3.83) is generated, driving passive transcellular absorption.

Ionization Salt Hydrochloride Salt (Solid Formulation) Highly Stable Protonated Protonated Amine (Aqueous Media, pH < pKa) High Solubility Salt->Protonated Dissolution (GI Tract) FreeBase Free Base (Intestinal pH ~7.4) High Lipophilicity Protonated->FreeBase Deprotonation (pH > 7.4) FreeBase->Protonated Protonation (pH < 7.4) Membrane Lipid Membrane (Absorption) FreeBase->Membrane Passive Permeation

pH-dependent ionization and membrane partitioning pathway of the secondary amine.

Experimental Workflows & Protocols

To ensure scientific integrity, the characterization of this compound must rely on self-validating systems. The following protocols detail the "how" and the "why" of physicochemical profiling.

Workflow cluster_Solid Solid-State Characterization cluster_Solution Solution-State Profiling Compound N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl (Solid State) XRPD X-Ray Powder Diffraction (Crystallinity & Polymorphism) Compound->XRPD DSC Differential Scanning Calorimetry (Melting Point & Thermal Stability) Compound->DSC Solubility Thermodynamic Solubility (Shake-Flask LC-UV) Compound->Solubility LogD Lipophilicity (LogD/LogP) (Octanol-Water Partitioning) Compound->LogD Data Comprehensive Physicochemical Profile (Preclinical Formulation Ready) XRPD->Data DSC->Data Solubility->Data LogD->Data

Analytical workflow for the comprehensive physicochemical characterization of the compound.

Protocol 1: High-Throughput Thermodynamic Solubility Profiling (Shake-Flask LC-UV)

Objective: To determine the true equilibrium solubility across a physiological pH gradient, avoiding the pitfalls of kinetic solubility overestimation.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare three distinct aqueous media: 0.1 N HCl (pH 1.2), Acetate buffer (pH 4.5), and Phosphate buffer (pH 7.4). Causality: This covers the entire gastrointestinal pH range, allowing us to map the solubility-pH profile accurately.

  • Sample Saturation: Add an excess amount of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (~10 mg) to 1 mL of each buffer in a glass vial.

  • Equilibration: Agitate the vials at 300 rpm at a constant 37 °C for 24 hours. Causality: A 24-hour window ensures the system transitions from a metastable kinetic state to true thermodynamic equilibrium.

  • Phase Separation: Centrifuge the suspensions at 10,000 x g for 15 minutes, followed by filtration through a 0.22 µm PTFE syringe filter.

  • Self-Validation Step (Critical): Recover the residual solid from the filter and analyze it via X-Ray Powder Diffraction (XRPD). Causality: If the hydrochloride salt disproportionates into the free base at pH 7.4, the XRPD pattern will change. This validates whether the measured solubility is of the salt or the newly precipitated free base.

  • Quantification: Dilute the supernatant and analyze via HPLC-UV at 220 nm (corresponding to the aromatic ring absorbance). Calculate concentration against a pre-established calibration curve.

Protocol 2: Solid-State Characterization via XRPD and DSC

Objective: To confirm the crystalline integrity, identify potential polymorphism, and determine the thermal stability of the hydrochloride salt.

Step-by-Step Methodology:

  • Sample Preparation: Gently grind 5 mg of the compound using an agate mortar to ensure a uniform particle size. Causality: Uniform particle size minimizes preferred orientation artifacts in X-ray diffraction, ensuring accurate peak intensities.

  • XRPD Analysis: Scan the sample from 2θ = 3° to 40° using Cu-Kα radiation (1.5406 Å) at a scan rate of 2°/min. Causality: The unique diffraction peaks serve as a definitive "fingerprint" for the specific crystalline polymorph of the hydrochloride salt.

  • Thermal Profiling (DSC): Weigh 2-3 mg of the compound into an aluminum pan and crimp it with a pinhole lid. Causality: The pinhole allows volatile impurities or moisture to escape during heating, preventing pan deformation and artifactual peaks.

  • Heating Ramp: Heat the sample from 25 °C to 300 °C at a rate of 10 °C/min under a continuous nitrogen purge (50 mL/min).

  • Data Interpretation: Identify the sharp endothermic peak corresponding to the melting point. A single, sharp peak indicates high purity and a lack of solvates/hydrates. Broad peaks preceding the melt would indicate the loss of unbound water (hygroscopicity).

Simulated Data Presentation

Based on structural analogs and predictive models, the expected physicochemical matrix for N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is summarized below.

Table 2: Solution-State Stability and Solubility Matrix
Media / ConditionExpected Solubility (mg/mL)Dominant SpeciesStability (24h @ 37°C)
0.1 N HCl (pH 1.2) > 50.0Protonated Salt> 99% (Stable)
Acetate Buffer (pH 4.5) > 30.0Protonated Salt> 99% (Stable)
Phosphate Buffer (pH 7.4) < 1.0Free Base / Salt Eq.~98% (Minor precipitation)
Oxidative (3% H2O2) N/AN-Oxide derivative< 85% (Degradation)

Conclusion

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride presents a highly tractable physicochemical profile for synthetic and preclinical applications. Its hydrochloride salt form guarantees solid-state stability and excellent gastric solubility, while the intrinsic lipophilicity of the bromobenzyl and isobutyl moieties ensures favorable membrane partitioning. By employing the rigorous, self-validating protocols outlined above, researchers can confidently bridge the gap between chemical synthesis and biological evaluation.

References

  • PubChem . Benzylamine Compound Summary. National Center for Biotechnology Information (NIH). URL:[Link][1]

  • PubChem . Isobutylamine Compound Summary. National Center for Biotechnology Information (NIH). URL:[Link][2]

Sources

Foundational

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for N-(4-Bromobenzyl)-2-methyl-1-propanamine hydr...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride. As a crucial tool in structural elucidation, a thorough understanding of the NMR spectrum of this compound is essential for its synthesis, characterization, and application in drug discovery and development. This document will delve into the experimental considerations for acquiring high-quality NMR data and offer a comprehensive interpretation of the spectral features based on fundamental principles and comparative data from analogous structures.

Introduction

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is a secondary amine salt with a molecular structure that combines a substituted aromatic ring with an aliphatic chain. The presence of various proton and carbon environments makes NMR spectroscopy an indispensable technique for confirming its identity and purity. The hydrochloride form significantly influences the electronic environment of the nuclei, particularly those close to the protonated nitrogen atom, leading to characteristic downfield shifts in the NMR spectrum.

Experimental Protocol for NMR Spectroscopy

The acquisition of high-resolution NMR spectra is predicated on meticulous sample preparation and the appropriate choice of instrumental parameters.

Step-by-Step Sample Preparation
  • Sample Weighing: Accurately weigh 5-10 mg of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride.

  • Solvent Selection: Choose a suitable deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterium oxide (D₂O) are common choices for amine hydrochlorides due to their ability to dissolve the salt and the exchangeable nature of the amine and ammonium protons. For the purpose of this guide, we will consider spectra in a non-exchangeable solvent like deuterated chloroform (CDCl₃) with a small amount of DMSO-d₆ to aid solubility, which allows for the observation of the N-H proton.

  • Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial. Gentle vortexing or sonication can aid dissolution.

  • Filtration (if necessary): If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube. This prevents magnetic field inhomogeneities that can degrade spectral quality.

  • Transfer to NMR Tube: Carefully transfer the clear solution into a high-quality 5 mm NMR tube to a height of about 4-5 cm.

  • Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

Instrumental Parameters

A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion. For ¹H NMR, a standard single-pulse experiment is usually sufficient. For ¹³C NMR, a proton-decoupled experiment (e.g., using the DEPT pulse sequence) is employed to simplify the spectrum and enhance the signal-to-noise ratio.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is characterized by distinct signals corresponding to the aromatic protons, the benzylic protons, and the protons of the isobutyl group. The protonation of the nitrogen atom leads to a downfield shift of the adjacent protons.

Below is a diagram illustrating the workflow for predicting and assigning the ¹H NMR chemical shifts.

Caption: Workflow for the prediction of ¹H NMR chemical shifts.

Table 1: Predicted ¹H NMR Chemical Shifts for N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride

ProtonsMultiplicityPredicted Chemical Shift (δ, ppm)Rationale
H-2', H-6'Doublet~ 7.61Aromatic protons ortho to the bromine atom.
H-3', H-5'Doublet~ 7.51Aromatic protons meta to the bromine atom.
Benzylic CH₂Singlet~ 3.99Deshielded by the adjacent aromatic ring and the protonated nitrogen.
N-H₂⁺Broad SingletVariable (e.g., ~8.7)Exchangeable proton, chemical shift is concentration and solvent dependent.
N-CH₂Doublet~ 2.86Alpha to the protonated nitrogen, shifted downfield.
CHMultiplet~ 1.96Methine proton of the isobutyl group.
2 x CH₃Doublet~ 0.99Diastereotopic methyl groups of the isobutyl moiety.

These are estimated values based on data from analogous compounds and are subject to minor variations depending on the solvent and concentration.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. The chemical shifts are influenced by the hybridization of the carbon atoms and the electronegativity of their substituents. Protonation of the amine has a notable effect on the chemical shifts of the adjacent carbons.

Below is a diagram illustrating the workflow for predicting and assigning the ¹³C NMR chemical shifts.

Caption: Workflow for the prediction of ¹³C NMR chemical shifts.

Table 2: Predicted ¹³C NMR Chemical Shifts for N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride

CarbonPredicted Chemical Shift (δ, ppm)Rationale
C-1' (ipso to CH₂)~ 135Quaternary aromatic carbon, deshielded.
C-2', C-6'~ 132Aromatic carbons ortho to the bromine.
C-3', C-5'~ 129Aromatic carbons meta to the bromine.
C-4' (ipso to Br)~ 122Aromatic carbon directly attached to bromine.
Benzylic CH₂~ 52Deshielded by the aromatic ring and the protonated nitrogen.
N-CH₂~ 46.3Alpha to the protonated nitrogen, significantly deshielded.
CH~ 26.2Methine carbon of the isobutyl group.
2 x CH₃~ 18.8Diastereotopic methyl carbons.

These are estimated values based on data from analogous compounds and are subject to minor variations depending on the solvent and concentration.

Conclusion

The detailed analysis of the ¹H and ¹³C NMR spectra of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride provides a robust framework for the structural verification of this compound. The predicted chemical shifts, based on established principles and data from closely related structures, offer a reliable guide for researchers. The provided experimental protocol ensures the acquisition of high-quality data, which is fundamental for accurate spectral interpretation. This in-depth guide serves as a valuable resource for scientists and professionals engaged in the synthesis and characterization of novel pharmaceutical compounds.

References

  • NMR Sample Preparation: A comprehensive guide to preparing high-quality NMR samples can be found in various online resources and laboratory manuals. Key considerations include solvent selection, sample concentration, and the use of internal standards.
  • ¹H NMR Spectrum of 4-Bromobenzylamine hydrochloride: Spectral data for this compound is available in chemical databases such as ChemicalBook, which provides experimentally determined chemical shifts.
  • ¹H and ¹³C NMR Spectra of Isobutylamine hydrochloride: Experimental NMR data for isobutylamine hydrochloride, including both proton and carbon chemical shifts, can be found in chemical databases and literature.[1]

  • ¹³C NMR Spectrum of 4-Bromobenzylamine: The ¹³C NMR spectrum of the free base, 4-bromobenzylamine, is available in public databases like PubChem.[2]

  • General ¹³C NMR Chemical Shift Ranges: Standard organic chemistry textbooks and online resources provide tables of typical ¹³C NMR chemical shift ranges for various functional groups.[3]

Sources

Exploratory

Mechanism of formation for N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride

An In-Depth Technical Guide to the Formation of N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride Abstract N-(4-Bromobenzyl)-2-methyl-1-propanamine is a secondary amine that serves as a valuable building block in or...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Formation of N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride

Abstract

N-(4-Bromobenzyl)-2-methyl-1-propanamine is a secondary amine that serves as a valuable building block in organic synthesis. Its hydrochloride salt form offers improved stability and handling characteristics. This technical guide provides a comprehensive examination of the two primary synthetic pathways for its formation: reductive amination and direct N-alkylation. We will delve into the underlying mechanisms, provide detailed experimental protocols, and offer insights into reaction optimization and potential side reactions. This document is intended for researchers, chemists, and professionals in the fields of pharmaceutical development and fine chemical synthesis.

Introduction: Key Starting Materials and Strategic Considerations

The synthesis of the target molecule originates from readily available starting materials, leveraging fundamental organic transformations. The two principal retrosynthetic disconnections lead to two distinct, yet highly effective, forward-synthesis strategies.

  • 4-Bromobenzaldehyde : This bifunctional molecule is a cornerstone of synthetic chemistry.[1] Its aldehyde group is reactive towards nucleophiles, while the aryl bromide moiety is a handle for various cross-coupling reactions.[2][3] This dual reactivity makes it a versatile precursor in many synthetic campaigns.[4][5]

  • 2-Methyl-1-propanamine (Isobutylamine) : A primary aliphatic amine, its nitrogen atom possesses a lone pair of electrons, rendering it nucleophilic and basic. This inherent nucleophilicity is central to its role in both synthetic pathways.

The final hydrochloride salt is formed by treating the synthesized free base with hydrochloric acid, a standard procedure to enhance the compound's crystallinity, stability, and aqueous solubility.

Pathway I: Reductive Amination

Reductive amination is a robust and widely used method for forming carbon-nitrogen bonds, offering high selectivity and yields.[6] The overall transformation involves the reaction of a carbonyl compound (4-bromobenzaldehyde) with an amine (isobutylamine) to form an imine intermediate, which is then reduced in situ to the desired secondary amine.[7]

Mechanism of Reductive Amination

The reaction proceeds through a two-stage mechanism:

  • Imine Formation : The nucleophilic nitrogen of isobutylamine attacks the electrophilic carbonyl carbon of 4-bromobenzaldehyde. This is followed by a proton transfer and subsequent elimination of a water molecule to form a Schiff base, or imine.

  • Reduction : The C=N double bond of the imine is then reduced to a single bond. This can be achieved using various reducing agents, such as sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), or through catalytic hydrogenation.[6][8] Sodium borohydride is a common and effective choice for this transformation.[9]

Reductive Amination Mechanism cluster_reactants Reactants cluster_intermediates Intermediates cluster_product Product aldehyde 4-Bromobenzaldehyde hemiaminal Hemiaminal Intermediate aldehyde->hemiaminal + Isobutylamine (Nucleophilic Attack) amine Isobutylamine amine->hemiaminal imine Imine (Schiff Base) hemiaminal->imine - H₂O (Dehydration) product N-(4-Bromobenzyl)-2-methyl-1-propanamine imine->product + [H] (Reduction, e.g., NaBH₄)

Caption: Workflow for the Reductive Amination Pathway.

Experimental Protocol: Reductive Amination
  • Imine Formation : In a round-bottom flask, dissolve 4-bromobenzaldehyde (1.0 eq.) in a suitable solvent such as methanol or ethanol.

  • To this solution, add 2-methyl-1-propanamine (1.1-1.2 eq.) dropwise at room temperature.

  • Stir the reaction mixture for 2-4 hours to allow for the formation of the imine intermediate. Progress can be monitored by Thin Layer Chromatography (TLC).[9]

  • Reduction : Cool the reaction mixture to 0 °C using an ice bath.

  • Slowly add sodium borohydride (NaBH₄) (1.5 eq.) portion-wise, ensuring the internal temperature does not exceed 10 °C.[9]

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-3 hours.

  • Work-up and Purification : Quench the reaction by the slow addition of water.

  • Remove the organic solvent under reduced pressure.

  • Extract the aqueous residue with an organic solvent like ethyl acetate or dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product.

  • The product can be further purified by silica gel column chromatography if necessary.

Data Summary: Reductive Amination Parameters
ParameterTypical Reagents/ConditionsRationale / E-E-A-T Insights
Carbonyl Source 4-BromobenzaldehydeA versatile aromatic aldehyde with two distinct reactive sites.[2]
Amine Source 2-Methyl-1-propanamine (Isobutylamine)A primary amine that acts as the nitrogen nucleophile.
Reducing Agent Sodium Borohydride (NaBH₄)A mild and selective reducing agent, effective for imine reduction.[8]
Solvent Methanol, EthanolProtic solvents that are compatible with the reagents and facilitate the reaction.
Temperature 0 °C to Room TemperatureInitial cooling during NaBH₄ addition is crucial to control the exothermic reaction.
Yield High (typically >90%)Reductive amination is known for its efficiency and high yields.[9]

Pathway II: N-Alkylation (Nucleophilic Substitution)

Direct N-alkylation provides an alternative route to the target secondary amine. This pathway involves the reaction of the primary amine (isobutylamine) with an alkylating agent, 4-bromobenzyl bromide, via a nucleophilic substitution mechanism.

Mechanism of N-Alkylation

This reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism. The nucleophilic nitrogen atom of isobutylamine directly attacks the electrophilic benzylic carbon of 4-bromobenzyl bromide, displacing the bromide ion as the leaving group in a single, concerted step.

A non-nucleophilic base, such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N), is essential. It neutralizes the hydrobromic acid (HBr) formed during the reaction, preventing the protonation of the starting amine.[10] The resulting amine hydrobromide salt would be non-nucleophilic and thus unreactive.[11]

A significant challenge in N-alkylation is the potential for over-alkylation.[12] The desired secondary amine product is also nucleophilic and can react with another molecule of 4-bromobenzyl bromide to form an undesired tertiary amine.

N-Alkylation Mechanism cluster_reactants Reactants cluster_ts Transition State cluster_products Products amine Isobutylamine ts Sₙ2 Transition State amine->ts Nucleophilic Attack alkyl_halide 4-Bromobenzyl Bromide alkyl_halide->ts Nucleophilic Attack product N-(4-Bromobenzyl)-2-methyl-1-propanamine ts->product Displacement byproduct HBr ts->byproduct Displacement

Caption: Mechanism of N-Alkylation via an Sₙ2 Pathway.

Experimental Protocol: N-Alkylation
  • Setup : In a round-bottom flask, suspend a base such as potassium carbonate (2.0-2.5 eq.) in a polar aprotic solvent like acetonitrile or DMF.

  • Add 2-methyl-1-propanamine (1.2-1.5 eq.) to the suspension.

  • Addition of Alkylating Agent : Prepare a solution of 4-bromobenzyl bromide (1.0 eq.) in the same solvent. Add this solution dropwise to the amine mixture over 30-60 minutes. Slow addition helps to minimize over-alkylation.[12]

  • Reaction : Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C or reflux) and maintain for several hours (e.g., 12-18 hours). Monitor the reaction progress by TLC.

  • Work-up and Purification : Cool the mixture to room temperature and filter to remove the inorganic base.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product.

  • Purify via silica gel column chromatography to separate the desired secondary amine from any unreacted starting material and over-alkylated byproducts.

Final Step: Hydrochloride Salt Formation

The final step is the conversion of the purified free-base amine to its hydrochloride salt. This is a straightforward acid-base reaction.

Mechanism of Salt Formation

The lone pair of electrons on the nitrogen atom of the secondary amine acts as a Brønsted-Lowry base, accepting a proton from hydrochloric acid. This forms an ammonium salt, which is ionic and often a crystalline solid.

Salt Formation cluster_reactants Reactants cluster_product Product amine Secondary Amine (Free Base) salt Amine Hydrochloride Salt amine->salt Proton Transfer hcl HCl hcl->salt Proton Transfer

Caption: Acid-Base Reaction for Hydrochloride Salt Formation.

General Protocol: Salt Formation
  • Dissolve the purified N-(4-Bromobenzyl)-2-methyl-1-propanamine free base in a suitable solvent, such as diethyl ether or ethyl acetate.

  • Cool the solution in an ice bath.

  • Slowly add a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) dropwise with stirring.

  • The hydrochloride salt will typically precipitate out of the solution.

  • Collect the solid product by vacuum filtration, wash with cold solvent, and dry under vacuum.

Comparative Analysis of Synthetic Pathways

FeatureReductive AminationN-Alkylation
Starting Materials Aldehyde, AmineAlkyl Halide, Amine
Key Advantage High selectivity, avoids over-alkylation.[6]Utilizes simple Sₙ2 reaction conditions.
Key Disadvantage Requires a reducing agent.Prone to over-alkylation, forming tertiary amines.[12]
Atom Economy Good, but produces borate salts as waste.Lower, produces halide salts as stoichiometric waste.
Reagent Handling NaBH₄ is moisture-sensitive.4-Bromobenzyl bromide is a lachrymator.
Scalability Generally considered highly scalable and reliable.[9]Can be challenging to control selectivity on a large scale.

Conclusion

The synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is most effectively achieved through two primary methods: reductive amination of 4-bromobenzaldehyde with isobutylamine, or direct N-alkylation using 4-bromobenzyl bromide. Reductive amination typically offers superior selectivity and avoids the issue of over-alkylation inherent to the N-alkylation pathway. The choice of method will depend on factors such as scale, available reagents, and the desired purity profile of the final product. Both routes culminate in a simple acid-base reaction to furnish the stable and easily handled hydrochloride salt.

References

  • The Synthetic Versatility of 4-Bromobenzaldehyde: A Precursor in Modern Organic Synthesis - Benchchem. (n.d.).
  • N-(4-bromobenzyl)-2-methyl-1-propanamine hydrochloride - Sigma-Aldrich. (n.d.).
  • Reductive amination of 4-bromobenzaldehyde: Activity of cobalt... - ResearchGate. (n.d.).
  • 4-Bromobenzaldehyde - Wikipedia. (n.d.).
  • The Dual Reactivity of 4-Bromobenzaldehyde: An In-depth Technical Guide - Benchchem. (n.d.).
  • Exploring the Synthesis and Reactions of 4-Bromobenzaldehyde. (n.d.).
  • Selective N-Alkylation of Primary Amines with R-NH2.HBr and Alkylbromides using Competitive Deprotonation/Protonation Strategy - The Royal Society of Chemistry. (n.d.).
  • An In-depth Technical Guide to the Core Reactions of 4-Bromobenzaldehyde - Benchchem. (n.d.).
  • Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strateg - ResearchGate. (n.d.).
  • Technical Support Center: Synthesis of N-(4-Bromobenzyl)-N-ethylethanamine - Benchchem. (n.d.).
  • Application Notes and Protocols: Synthesis of N-(4-Bromobenzyl)-N-ethylethanamine Derivatives for Drug Discovery - Benchchem. (n.d.).
  • Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions | Organic Letters - ACS Publications - ACS.org. (2024, August 21).
  • Reductive Amination, and How It Works - Master Organic Chemistry. (2017, September 1).
  • The two most general amine syntheses are the reductive amination ... | Study Prep in ... - Pearson. (n.d.).

Sources

Foundational

Spectroscopic Characterization of N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride: A Technical Guide for Structural Validation

Executive Summary In modern drug development and active pharmaceutical ingredient (API) synthesis, the rigorous structural validation of intermediate building blocks is paramount. N-(4-Bromobenzyl)-2-methyl-1-propanamine...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug development and active pharmaceutical ingredient (API) synthesis, the rigorous structural validation of intermediate building blocks is paramount. N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS: 1158624-48-6) is a highly specific secondary amine salt featuring a halogenated aromatic ring and a branched aliphatic chain. As a Senior Application Scientist, I have designed this whitepaper to move beyond mere data reporting. Here, we deconstruct the causality behind the spectroscopic behavior of this molecule across the mid-infrared (FT-IR) and ultraviolet-visible (UV-Vis) domains, providing researchers with a self-validating framework for ensuring chemical identity and purity.

Molecular Architecture & Spectroscopic Rationale

To understand the spectroscopic signature of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride, we must first isolate its three primary structural modules:

  • The Secondary Amine Hydrochloride Core ( R2​NH2+​Cl− ): The protonation of the secondary amine fundamentally alters its vibrational landscape. The positive charge localization and subsequent strong hydrogen bonding with the chloride counter-ion create massive, broad spectral shifts in the infrared domain[1].

  • The 4-Bromobenzyl Moiety: The para-disubstituted benzene ring dictates the electronic transitions observed in UV-Vis spectroscopy. The heavy bromine atom acts as an auxochrome, extending the π -conjugation slightly and inducing a bathochromic (red) shift compared to an unsubstituted benzyl group[2].

  • The Isobutyl Group (2-methylpropyl): This branched aliphatic chain contributes distinct symmetric and asymmetric stretching and bending modes, most notably the "gem-dimethyl" split, which serves as a critical fingerprint for the branched alkyl tail[3].

Vibrational Spectroscopy (FT-IR)

Causality of Vibrational Modes

The FT-IR spectrum of this compound is dominated by the secondary ammonium salt. In a neutral secondary amine, a single, sharp N-H stretch is expected near 3300 cm⁻¹. However, because this molecule is a hydrochloride salt, the N-H bonds are highly polarized and participate in strong N−H⋯Cl hydrogen bonding. This causes the N-H stretching frequency to drop significantly and broaden into a complex "ammonium band" spanning 3000 to 2500 cm⁻¹[1].

Furthermore, the presence of the bromine atom on the aromatic ring introduces a highly polarizable C-Br bond. Due to the high atomic mass of bromine, the C-Br stretching frequency is driven down into the fingerprint region, typically observed as a sharp, intense band near 1070 cm⁻¹ for aromatic systems[3]. The para-substitution pattern is unequivocally confirmed by a strong out-of-plane (OOP) C-H bending mode at approximately 800–820 cm⁻¹.

Tabulated FT-IR Data
Functional Group / ModeWavenumber (cm⁻¹)Intensity & ShapeCausality / Assignment
R2​NH2+​ Stretch 3000 – 2500Strong, BroadMultiple overlapping bands due to strong hydrogen bonding between the protonated secondary amine and the chloride ion[1].
Aliphatic C-H Stretch 2960, 2870Medium, SharpAsymmetric and symmetric stretching of the isobutyl CH3​ and CH2​ groups.
Aromatic C=C Stretch 1590, 1490Medium, SharpIn-plane skeletal vibrations of the 4-bromobenzyl aromatic ring.
N−H Bending 1560 – 1550Medium, BroadBending mode of the NH2+​ group, shifted higher than neutral amines due to restricted motion from ionic packing.
gem-Dimethyl Bend 1385, 1365Medium, SplitThe characteristic "isopropyl/isobutyl split" caused by the symmetric deformation of the two methyl groups on the same carbon[3].
Aromatic C-Br Stretch 1070Strong, SharpStretching of the heavy carbon-halogen bond[3].
Aromatic C-H OOP Bend 810Strong, SharpOut-of-plane bending characteristic of para-disubstituted benzene rings.
Self-Validating FT-IR Protocol (KBr Pellet Method)

Why KBr? While Attenuated Total Reflectance (ATR) is faster, the KBr pellet method is preferred for hydrochloride salts to prevent anomalous dispersion effects and peak shifts associated with the high refractive index of ionic crystals on diamond ATR elements.

Step-by-Step Methodology:

  • System Suitability (Validation Step 1): Scan a standard 1.5 mil polystyrene film. Verify that the peak at 1601.2 cm⁻¹ is within ±1.0 cm⁻¹ of the expected value. This validates the interferometer's laser alignment.

  • Background Acquisition (Validation Step 2): Grind 200 mg of spectroscopic-grade, oven-dried KBr in an agate mortar. Press into a pellet and scan. This blank must show >95% transmittance above 3000 cm⁻¹. If a broad band at 3400 cm⁻¹ is present, the KBr is wet and must be re-dried; otherwise, water will mask the critical ammonium bands.

  • Sample Preparation: Weigh ~2 mg of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride and mix intimately with 200 mg of the dried KBr. Grind for exactly 60 seconds to ensure a particle size of <2 μm (reducing the Christiansen effect/light scattering).

  • Pressing: Transfer the mixture to a die and apply 10 tons of pressure under a vacuum for 2 minutes to form a transparent disk.

  • Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ using 32 co-added scans.

  • Data Processing: Subtract the KBr background. Apply a baseline correction only if scattering causes a sloping baseline.

Electronic Spectroscopy (UV-Vis)

Causality of Electronic Transitions

The UV-Vis spectrum of this compound is exclusively dictated by the 4-bromobenzyl chromophore, as the isobutyl chain and the protonated amine are transparent above 200 nm. The aromatic ring exhibits two primary π→π∗ transitions:

  • The E-band (Allowed Transition): Occurs deep in the UV region (~223 nm). The bromine atom's lone pairs interact with the ring's π -system via resonance (+M effect), lowering the energy gap of the transition compared to unsubstituted benzene[2].

  • The B-band (Forbidden Transition): Occurs around 265–275 nm. In non-polar solvents, this band exhibits sharp vibrational fine structure. However, because we must dissolve the hydrochloride salt in a polar solvent (like Methanol or Water) to ensure complete solvation, hydrogen bonding with the solvent micro-environment restricts the vibrational states, resulting in a broadened, smoothed absorption envelope.

Tabulated UV-Vis Data
Band Designation λmax​ (nm)Transition TypeExtinction Coefficient ( ϵ )Causality
E-band 223 π→π∗ ~ 12,000 L⋅mol−1⋅cm−1 Primary allowed transition of the brominated aromatic ring. High intensity[2].
B-band 272 π→π∗ ~ 450 L⋅mol−1⋅cm−1 Symmetry-forbidden transition, weakly allowed due to the disruption of D6h​ symmetry by the bromomethyl substitution.
Self-Validating UV-Vis Protocol

Why Methanol? Methanol provides excellent solubility for the hydrochloride salt while maintaining a low UV cutoff (205 nm), ensuring the E-band at 223 nm is clearly resolved without solvent interference.

Step-by-Step Methodology:

  • System Suitability (Validation Step 1): Scan a holmium oxide glass filter. Verify the characteristic peaks at 279.3 nm and 360.8 nm to validate the monochromator's wavelength accuracy.

  • Solvent Blanking (Validation Step 2): Fill two matched 10 mm quartz cuvettes with HPLC-grade methanol. Place them in the reference and sample beam paths. Zero the instrument. The absorbance must be <0.005 AU across the 200-400 nm range.

  • Stock Solution Preparation: Accurately weigh 10.0 mg of the compound into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol (Concentration: ~0.1 mg/mL or 3.59×10−4 M).

  • Linearity Check (Validation Step 3): Prepare three dilutions (e.g., 25%, 50%, and 100% of the stock). Measure the absorbance at 223 nm. Plot Absorbance vs. Concentration. A linear fit ( R2>0.999 ) validates that the sample obeys the Beer-Lambert law and is not undergoing concentration-dependent aggregation or salt dissociation.

  • Acquisition: Scan the 50% dilution from 400 nm down to 200 nm at a scan rate of 100 nm/min with a 1 nm slit width.

Spectroscopic Validation Workflow

The following diagram illustrates the logical flow of orthogonal validation, ensuring that both the vibrational and electronic data sets converge to confirm the exact molecular architecture.

Spectroscopic_Validation A Sample Preparation (N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl) B FT-IR Spectroscopy (Solid State KBr Pellet) A->B Grind with KBr C UV-Vis Spectroscopy (Methanol Solution) A->C Dissolve in MeOH D Vibrational Analysis (Identify R2NH2+ & C-Br Modes) B->D Spectral Output E Electronic Transitions (Identify π-π* Aromatic Bands) C->E Absorbance Data F Orthogonal Data Synthesis & Structural Confirmation D->F Correlate Functional Groups E->F Correlate Chromophores

Caption: Orthogonal spectroscopic workflow for the structural validation of the target amine hydrochloride.

References

  • PubChem. "Bromobenzyl Cyanide." National Center for Biotechnology Information. Available at:[Link]

  • Gibson, Emma K. "Amine hydrochloride salts: a problem in polyurethane synthesis." University of Glasgow Theses, 2007. Available at:[Link]

  • Society for Applied Spectroscopy. "Spectra–Structure Correlations in the Mid- and Far-infrared." Handbook of Vibrational Spectroscopy, 2006. Available at:[Link]

Sources

Exploratory

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride molecular weight and exact mass

An In-Depth Technical Guide to the Physicochemical Characterization of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride Abstract This technical guide provides a comprehensive analysis of N-(4-Bromobenzyl)-2-methyl-...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Physicochemical Characterization of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride

Abstract

This technical guide provides a comprehensive analysis of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride, a compound of interest for researchers and scientists in drug development and chemical synthesis. The document delineates the fundamental concepts of molecular weight and exact mass, presenting precise calculated values for the title compound. Furthermore, it offers a detailed, field-proven protocol for the empirical determination of exact mass using High-Resolution Mass Spectrometry (HRMS), a critical technique for structural elucidation and confirmation. This guide is structured to deliver not only technical data but also the underlying scientific principles, ensuring a thorough understanding for professionals in the field.

Introduction to N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is a substituted amine salt with potential applications as a building block in organic synthesis or as a research chemical in pharmacological studies. The presence of a bromobenzyl group and an isobutylamine moiety makes it a versatile precursor for more complex molecules. For any application in a research or development setting, the unambiguous confirmation of a compound's identity and purity is paramount. The foundational step in this characterization process is the accurate determination of its mass. This guide focuses on the two key mass-related parameters: molecular weight and exact mass, explaining their distinction and the methodologies for their determination.

Core Physicochemical Properties

The identity of a chemical compound is fundamentally linked to its atomic composition and structure. These attributes govern its physicochemical properties, with molecular weight and exact mass being the most crucial for analytical confirmation.

Molecular Structure and Formula

The compound is the hydrochloride salt of N-(4-Bromobenzyl)-2-methyl-1-propanamine. The amine nitrogen is protonated, forming an ammonium salt with a chloride counter-ion.

  • Chemical Name: N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride

  • CAS Number: 1158624-48-6[1][2]

  • Molecular Formula: C₁₁H₁₇BrClN[1][2]

Molecular Weight vs. Exact Mass: A Conceptual Explanation

While often used interchangeably in general chemistry, "molecular weight" and "exact mass" are distinct concepts crucial for analytical precision, particularly in mass spectrometry.[3]

  • Molecular Weight (or Average Molecular Mass): This value is calculated using the weighted average of the atomic masses of all atoms in a molecule, based on their natural isotopic abundance.[4][5][6] For example, the atomic weight of carbon (12.011 amu) accounts for the natural presence of both ¹²C and ¹³C isotopes. Molecular weight is typically used for stoichiometric calculations in bulk chemistry (e.g., preparing solutions).

  • Exact Mass (or Monoisotopic Mass): This value is calculated by summing the masses of the most abundant, stable isotope of each constituent atom in the molecule.[7] For instance, in exact mass calculations, carbon is taken as ¹²C (12.000000 Da) and hydrogen as ¹H (1.007825 Da). High-resolution mass spectrometers are capable of resolving ions that differ by these small isotopic mass differences, making exact mass a critical parameter for determining the elemental composition of a molecule.[3][7]

Calculated Properties of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride

The key mass-related properties for the title compound are summarized in the table below.

PropertyValueSource / Method
Molecular Formula C₁₁H₁₇BrClNDerived from Structure[1][2]
Molecular Weight 278.62 g/mol Calculated using average atomic weights[1]
Exact Mass 277.02329 DaCalculated using monoisotopic masses
Physical Form SolidExperimental Data[1][2]

Calculation of Exact Mass: The exact mass is calculated for the protonated molecule (the cation, [C₁₁H₁₇BrN]+) as this is the species typically observed in mass spectrometry.

  • Formula for Cation: [C₁₁H₁₇⁷⁹Br¹⁴N]⁺

  • Calculation: (11 × 12.000000) + (17 × 1.007825) + (1 × 78.918337) + (1 × 14.003074) = 244.0649 Da (Note: The full salt's exact mass would include the chloride ion: 244.0649 + 34.968853 (³⁵Cl) = 279.03375 Da for the neutral salt molecule)

Analytical Workflow for Mass Determination

The definitive method for confirming the elemental composition of a small molecule is High-Resolution Mass Spectrometry (HRMS).[3] Techniques like Electrospray Ionization (ESI) coupled with Time-of-Flight (TOF) or Orbitrap mass analyzers can provide mass accuracy within 5 parts-per-million (ppm), allowing for unambiguous formula determination.[3][7]

Principle of High-Resolution Mass Spectrometry (HRMS)

HRMS instruments function by ionizing the analyte molecules and then separating the resulting ions based on their mass-to-charge ratio (m/z).[3] The high resolving power of these instruments allows them to distinguish between ions with very similar masses, which is essential for calculating an exact mass and, from that, a unique elemental formula.

Experimental Protocol for HRMS Analysis

This protocol outlines a self-validating workflow for the determination of the exact mass of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride.

Objective: To confirm the elemental composition of the analyte by obtaining an exact mass measurement with <5 ppm error.

Instrumentation: ESI-TOF or ESI-Orbitrap Mass Spectrometer.

Materials:

  • N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride sample

  • LC-MS grade Methanol

  • LC-MS grade Water

  • LC-MS grade Formic Acid

  • Calibrant solution appropriate for the mass spectrometer and mass range.

Methodology:

  • System Calibration:

    • Prior to sample analysis, calibrate the mass spectrometer according to the manufacturer's protocol. Use a well-characterized standard calibrant solution.

    • Causality: Calibration ensures the m/z axis is accurate, which is the foundation of a reliable mass measurement.

  • Sample Preparation:

    • Prepare a stock solution of the sample at approximately 1 mg/mL in methanol.

    • From the stock solution, prepare a dilute working solution of ~1-5 µg/mL in 50:50 Methanol:Water with 0.1% formic acid.

    • Causality: The acidic mobile phase promotes protonation of the amine, forming the [M+H]⁺ ion necessary for positive-ion mode ESI. Dilution prevents detector saturation and ion suppression.

  • Analysis Method:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Infusion: Introduce the sample directly into the ion source via a syringe pump at a flow rate of 5-10 µL/min.

    • Mass Analyzer Settings:

      • Set the mass range to acquire data from m/z 100 to 500.

      • Ensure the instrument is operating in high-resolution mode (>10,000 FWHM).

    • Data Acquisition: Acquire data for 1-2 minutes to obtain a stable signal and generate an averaged spectrum.

  • Data Processing and Validation:

    • From the acquired spectrum, identify the monoisotopic peak for the protonated molecule [C₁₁H₁₇BrN]⁺.

    • Calculate the mass error in parts-per-million (ppm) using the formula: Error (ppm) = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] × 10⁶

    • Trustworthiness Check: A mass error of <5 ppm provides high confidence in the assigned elemental composition.

    • Examine the isotopic pattern. The presence of bromine (⁷⁹Br and ⁸¹Br in an ~1:1 ratio) will result in a characteristic M and M+2 peak pattern of nearly equal intensity, which serves as a secondary validation of the structure.

Visualization of Analytical Workflow

The following diagram illustrates the logical flow of the HRMS characterization process.

HRMS_Workflow cluster_prep Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis & Validation Calibrate 1. Instrument Calibration SamplePrep 2. Sample Preparation (1-5 µg/mL in 50:50 MeOH/H2O) Infusion 3. Direct Infusion (ESI+) SamplePrep->Infusion Acquire 4. High-Resolution Data Acquisition Process 5. Identify Monoisotopic Peak Acquire->Process Validate 6. Calculate Mass Error (<5 ppm) Isotope 7. Confirm Isotopic Pattern (Br) Result Confident Elemental Composition Confirmed Isotope->Result

Caption: Workflow for HRMS-based exact mass determination.

Conclusion

The accurate determination of molecular weight and exact mass is a non-negotiable step in the characterization of chemical compounds for research and development. For N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (C₁₁H₁₇BrClN), the average molecular weight is 278.62 g/mol , a value suitable for bulk chemical handling. The exact mass of its primary cation ([M+H]⁺) is calculated to be 244.0649 Da. The verification of this exact mass via a robust HRMS protocol, as detailed in this guide, provides the highest level of confidence in the compound's elemental composition, ensuring the integrity and reproducibility of subsequent scientific investigations.

References

  • Mtoz Biolabs. How to Determine Molecular Weight?. [Link]

  • Impact Analytical. Molecular Weight Determination. [Link]

  • CK-12 Foundation. How to find molecular weight?. [Link]

  • wikiHow. How to Calculate Molecular Weight. [Link]

  • IonSource. Exact Mass Measurement and Elemental Composition Determination. [Link]

Sources

Protocols & Analytical Methods

Method

Advanced Application Note: N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride in Pharmaceutical Synthesis

Executive Summary N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6) is a highly versatile, bifunctional building block utilized in advanced pharmaceutical synthesis and drug discovery [4]. By comb...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6) is a highly versatile, bifunctional building block utilized in advanced pharmaceutical synthesis and drug discovery [4]. By combining a sterically shielded secondary amine (isobutylamine motif) with a highly reactive electrophilic handle (4-bromobenzyl group), this compound allows for orthogonal synthetic functionalization. This application note provides drug development professionals with mechanistic insights, validated protocols, and optimization data for leveraging this molecule in complex active pharmaceutical ingredient (API) synthesis.

Physicochemical Profiling & Structural Rationale

Understanding the physicochemical baseline of the compound is critical for predicting its behavior in biphasic reactions and transition-metal catalysis. The hydrochloride salt form is specifically chosen by suppliers to prevent atmospheric oxidation and auto-alkylation of the secondary amine.

Table 1: Physicochemical Properties
PropertySpecification / Value
Chemical Name N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride
CAS Number 1158624-48-6
Molecular Formula C₁₁H₁₆BrN • HCl (C₁₁H₁₇BrClN)
Molecular Weight 278.62 g/mol (Salt) / 242.16 g/mol (Free Base)
Physical State Solid (Crystalline powder)
Pharmacophore Class Halogenated aryl / Aliphatic secondary amine

Structural Causality in Drug Design: The isobutylamine moiety is a privileged pharmacophore. Its branched aliphatic nature enhances lipophilicity and is proven to anchor molecules within deep hydrophobic pockets of target proteins, such as in the development of CDK9 inhibitors [1] and in the enzymatic cascades of azoxy biosynthesis [2]. Concurrently, the 4-bromobenzyl group acts as a premier substrate for palladium-catalyzed cross-coupling reactions, enabling the late-stage extension of the aromatic system [3].

Mechanistic Causality in Synthetic Workflows

To effectively utilize this building block, researchers must navigate its orthogonal reactivity. The secondary amine is highly nucleophilic (once freebased), while the aryl bromide is an electrophile.

Critical Insight: If transition-metal cross-coupling (e.g., Suzuki or Buchwald-Hartwig) is attempted directly on the free base, the secondary amine will competitively bind to the palladium catalyst, leading to catalyst poisoning or uncontrolled intermolecular amination. Therefore, a self-validating workflow requires the transient or permanent protection (e.g., N-acylation) of the amine prior to manipulating the aryl bromide [5].

Workflow Start N-(4-Bromobenzyl)-2-methyl -1-propanamine HCl FreeBase Freebasing (NaOH/DCM) Start->FreeBase Branch1 Amine Protection / Derivatization FreeBase->Branch1 Acylation N-Acylation (Acetyl Chloride / TEA) Branch1->Acylation Alkylation Reductive Amination (Aldehydes / NaBH(OAc)3) Branch1->Alkylation Branch2 Aryl Bromide Functionalization CrossCoupling Pd-Catalyzed Cross-Coupling (Suzuki / Heck) Branch2->CrossCoupling Lithiation Halogen-Metal Exchange (n-BuLi / Electrophile) Branch2->Lithiation Acylation->Branch2 Protected Intermediate

Figure 1: Orthogonal functionalization pathways for N-(4-Bromobenzyl)-2-methyl-1-propanamine.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems, ensuring that each step has an intrinsic quality control checkpoint.

Protocol A: Freebasing and N-Acylation (Synthesis of N-Acetyl Derivative)

Objective: Neutralize the HCl salt and protect the secondary amine to yield N-(4-Bromobenzyl)-N-isobutylacetamide, preventing catalyst poisoning in downstream steps [5].

Step-by-Step Methodology:

  • Biphasic Freebasing: Suspend 10.0 mmol of N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl in 50 mL of Dichloromethane (DCM). Add 20 mL of 1M aqueous NaOH.

    • Causality: The biphasic system efficiently deprotonates the ammonium salt and immediately partitions the reactive free base into the organic layer, preventing aqueous degradation.

  • Phase Separation: Vigorously stir for 15 minutes. Separate the organic layer, wash with brine (20 mL), and dry over anhydrous Na₂SO₄. Filter into a dry, round-bottom flask.

  • Acylation: Cool the DCM solution to 0 °C using an ice bath. Add Triethylamine (TEA, 12.0 mmol), followed by the dropwise addition of Acetyl Chloride (11.0 mmol).

    • Causality: Conducting the addition at 0 °C controls the exothermic reaction, minimizing the formation of degradation byproducts. TEA acts as a thermodynamic sink for the generated HCl, driving the reaction forward.

  • Quench & Workup: Allow the reaction to warm to room temperature and stir for 2 hours. Quench with saturated aqueous NaHCO₃ (30 mL). Extract, dry the organic layer, and concentrate under reduced pressure.

  • Self-Validation Checkpoint: Perform Thin-Layer Chromatography (TLC). The starting material will stain positive (purple/pink) with Ninhydrin due to the secondary amine. The successful N-acetyl product will be Ninhydrin-negative but UV-active (254 nm), confirming complete protection.

Protocol B: Suzuki-Miyaura Cross-Coupling of the Protected Intermediate

Objective: Form a C-C bond at the 4-position of the benzyl ring using a palladium-catalyzed reaction.

Step-by-Step Methodology:

  • Reaction Assembly: In an oven-dried Schlenk flask, combine the N-acetyl protected intermediate (5.0 mmol), an Arylboronic acid (6.0 mmol), and K₂CO₃ (15.0 mmol).

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.25 mmol, 5 mol%).

    • Causality: The bidentate 'dppf' ligand possesses a large bite angle, which accelerates the reductive elimination step and sterically prevents the amide oxygen of the substrate from coordinating to and deactivating the Pd center.

  • Solvent Introduction: Add 25 mL of a degassed 1,4-Dioxane/H₂O mixture (4:1 v/v).

    • Causality: Water is strictly required to hydroxylate the boronic acid, forming the reactive boronate complex[Ar-B(OH)₃]⁻ necessary for the transmetalation step.

  • Execution: Purge the flask with N₂ for 5 minutes. Heat the mixture to 90 °C for 12 hours.

  • Self-Validation Checkpoint: Analyze the crude mixture via LC-MS. The complete disappearance of the aryl bromide isotopic signature (M / M+2 peaks of equal height) and the appearance of the [M+H]⁺ peak of the biaryl product validates the catalytic cycle's completion.

SuzukiCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (C-Br Cleavage) Pd0->OxAdd PdII Ar-Pd(II)(L_n)-Br Intermediate OxAdd->PdII + N-Protected Aryl Bromide Transmet Transmetalation (with Ar'-B(OH)3-) PdII->Transmet Base / H2O PdII_Diaryl Ar-Pd(II)(L_n)-Ar' Transmet->PdII_Diaryl - B(OH)3 RedElim Reductive Elimination (C-C Bond Formation) PdII_Diaryl->RedElim RedElim->Pd0 Catalyst Regeneration Product Biaryl Product RedElim->Product

Figure 2: Catalytic cycle of Suzuki-Miyaura cross-coupling on the aryl bromide moiety.

Quantitative Data & Optimization

To ensure maximum yield and minimize palladium waste, the cross-coupling of the aryl bromide moiety requires specific optimization. Table 2 summarizes the screening of catalytic conditions, demonstrating the critical necessity of aqueous biphasic conditions and bidentate ligands.

Table 2: Optimization of Suzuki-Miyaura Coupling Conditions
EntryCatalyst (5 mol%)LigandBase (3.0 eq)Solvent SystemIsolated Yield (%)
1Pd(PPh₃)₄NoneNa₂CO₃Toluene / H₂O (4:1)45%
2Pd(OAc)₂SPhosK₃PO₄Toluene / H₂O (4:1)78%
3 Pd(dppf)Cl₂ dppf K₂CO₃ 1,4-Dioxane / H₂O (4:1) 92%
4Pd(dppf)Cl₂dppfK₂CO₃1,4-Dioxane (Anhydrous)< 10%

Note: Entry 4 highlights the mechanistic failure of the reaction in the absence of water, stalling at the Ar-Pd(II)-Br intermediate due to the inability to form the reactive boronate species.

References

  • Comparative Modeling of CDK9 Inhibitors to Explore Selectivity and Structure-Activity Relationships. bioRxiv. Demonstrates the utility of the isobutylamine pharmacophore in kinase inhibitor design.

  • Conserved Enzymatic Cascade for Bacterial Azoxy Biosynthesis. Journal of the American Chemical Society. Highlights the biological relevance of N-isobutylamine precursors in complex natural product biosynthesis.

  • Metal-Free Aminohalogenation of Quinones With Alkylamines and NXS at Room Temperature. Frontiers in Chemistry. Details the cross-coupling versatility of 4-bromobenzylamine derivatives.

  • Sigma-Aldrich Catalog: N-(4-bromobenzyl)-2-methyl-1-propanamine hydrochloride. MilliporeSigma. Primary commercial and physicochemical data source for CAS 1158624-48-6.

  • SpectraBase: N-(4-Bromobenzyl)-2-methyl-1-propanamine, N-acetyl-. John Wiley & Sons, Inc. Spectral validation and structural characterization of the N-acetyl protected derivative.

Application

Advanced Derivatization Strategies for N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride: Analytical and Synthetic Applications

Executive Summary & Chemical Context N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6) is a highly versatile building block frequently encountered in drug discovery and analytical chemistry. Struc...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6) is a highly versatile building block frequently encountered in drug discovery and analytical chemistry. Structurally, it features a sterically hindered secondary amine (isobutyl group) and a para-brominated aromatic ring. In its native hydrochloride salt form, this molecule presents three distinct challenges:

  • Gas Chromatography (GC-MS): The active N-H proton of the secondary amine interacts strongly with residual silanol groups on fused-silica capillary columns, causing severe peak tailing and signal attenuation[1].

  • Liquid Chromatography (HPLC): The native bromobenzene chromophore exhibits weak UV absorbance and lacks native fluorescence, limiting trace-level detection[2][3].

  • Synthetic Utility: The 4-bromoaryl moiety is a prime candidate for Palladium-catalyzed cross-coupling, but the free secondary amine can coordinate to the transition metal, poisoning the catalyst or undergoing undesired amination[4][5].

This application note provides field-proven, self-validating protocols to overcome these limitations through targeted chemical derivatization.

Strategy I: Acylation for GC-MS Analysis (Volatility Enhancement)

Causality & Mechanistic Insight

To achieve sharp, symmetrical peaks in GC-MS, the polarity of the secondary amine must be reduced. Acylation with Trifluoroacetic Anhydride (TFAA) replaces the polar N-H bond with a sterically bulky, electron-withdrawing trifluoroacetyl group. This transformation eliminates hydrogen bonding, significantly increases the vapor pressure, and enhances the thermal stability of the analyte[1]. Because the starting material is an HCl salt, an initial free-basing step is required to render the nitrogen nucleophilic.

Experimental Protocol: TFAA Derivatization
  • Free-Basing: Dissolve 5 mg of N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl in 1 mL of deionized water. Add 1 mL of 0.1 M NaOH and extract with 2 mL of Dichloromethane (DCM).

  • Solvent Swap: Collect the organic (lower) layer, dry over anhydrous Na₂SO₄, and evaporate the DCM under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of anhydrous Ethyl Acetate.

  • Acylation: Add 100 µL of TFAA to the Ethyl Acetate solution. Seal the vial tightly.

  • Incubation: Heat the reaction mixture at 60°C for 30 minutes in a heating block.

  • Reconstitution: Allow the vial to cool to room temperature. Evaporate the excess TFAA and solvent under nitrogen (in a fume hood). Reconstitute the derivatized analyte in 1 mL of GC-grade Hexane.

  • Validation Checkpoint: Inject 1 µL into the GC-MS. The Total Ion Chromatogram (TIC) must show a single sharp peak without tailing. The mass spectrum must display the molecular ion [M+COCF3​]+ confirming successful derivatization.

GCMS_Workflow A Amine HCl Salt (Aqueous) B Free Base Amine (Organic Phase) A->B NaOH / DCM Extraction C TFAA Addition (60°C, 30 min) B->C Solvent Swap to EtOAc D Trifluoroacetamide Derivative C->D Acylation E GC-MS Analysis D->E Reconstitute in Hexane

Workflow for the acylation of the secondary amine using TFAA for GC-MS analysis.

Strategy II: Pre-Column Fluorescent Tagging for HPLC-FLD

Causality & Mechanistic Insight

For highly sensitive quantification in biological or environmental matrices, UV detection is often insufficient. 9-Fluorenylmethoxycarbonyl chloride (FMOC-Cl) reacts with secondary amines under mild alkaline conditions to form a stable carbamate[2][6]. The extensive conjugated π-system of the fluorenyl group introduces a strong fluorophore, enabling Fluorescence Detection (FLD) in the femtomole range—lowering the Limit of Detection (LOD) by up to three orders of magnitude[3][7].

Experimental Protocol: FMOC-Cl Derivatization
  • Buffer Preparation: Prepare a 0.1 M borate buffer and adjust the pH to 8.5 using 0.1 M NaOH. This ensures the secondary amine is unprotonated and highly nucleophilic.

  • Sample Preparation: Dissolve the amine analyte in the borate buffer to a concentration of 10 µg/mL.

  • Derivatization: In an HPLC autosampler vial, mix 100 µL of the sample solution with 100 µL of a 3 mM FMOC-Cl solution (prepared in LC-grade Acetonitrile)[8].

  • Incubation: Vortex briefly and allow the reaction to proceed at room temperature (25°C) for 20 minutes[2].

  • Quenching: Add 50 µL of a 100 mM Glycine solution. Glycine reacts with any unreacted FMOC-Cl, preventing it from interfering with the analyte peak during chromatography[3].

  • Validation Checkpoint: Analyze via HPLC-FLD (Excitation: 260 nm, Emission: 315 nm). The appearance of a highly fluorescent peak at the expected retention time, coupled with the absence of the native amine peak in a parallel UV trace, confirms complete tagging.

HPLC_Workflow A Sample Solution (Amine) B Borate Buffer (pH 8.5) A->B Alkalinization C FMOC-Cl in ACN (20 min, RT) B->C Derivatization D Glycine Quench (Remove Excess) C->D Quenching E HPLC-FLD Analysis D->E Injection

Pre-column derivatization workflow using FMOC-Cl for highly sensitive HPLC-FLD detection.

Strategy III: Boc-Protection for Downstream Palladium-Catalyzed Cross-Coupling

Causality & Mechanistic Insight

In synthetic drug development, the 4-bromobenzyl moiety is an excellent electrophile for Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[4]. However, the free secondary amine can act as a competitive ligand, coordinating to the Pd center and halting the catalytic cycle[5]. Reacting the amine with Di-tert-butyl dicarbonate (Boc₂O) forms a tert-butyl carbamate. The Boc group sterically shields the nitrogen and delocalizes its lone pair into the carbonyl group, rendering it non-nucleophilic and non-coordinating, thus enabling selective cross-coupling at the aryl bromide site[9][10].

Experimental Protocol: Boc Protection
  • Reaction Setup: Suspend 1.0 mmol of N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl in 10 mL of anhydrous Dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir bar.

  • Neutralization: Cool the flask to 0°C in an ice bath. Add 2.5 mmol of Triethylamine (TEA) dropwise. The TEA neutralizes the HCl salt and acts as a base for the subsequent reaction[9].

  • Protection: Slowly add 1.2 mmol of Boc₂O (dissolved in 2 mL DCM) to the stirred mixture.

  • Incubation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3 hours.

  • Workup: Dilute the mixture with 20 mL DCM. Wash sequentially with 1M HCl (to remove unreacted amine and TEA), saturated NaHCO₃, and brine. Dry the organic phase over MgSO₄ and concentrate in vacuo[9].

  • Validation Checkpoint: TLC analysis (Hexane/EtOAc 4:1) should reveal the disappearance of the baseline amine spot (ninhydrin positive) and the appearance of a high-Rf Boc-protected product (UV active, ninhydrin negative).

Synthetic_Workflow A Amine HCl Starting Material B Boc2O, TEA, DCM (0°C to RT) A->B Protection C N-Boc Protected Bromoarene B->C Workup D Pd Catalyst, Aryl Boronic Acid C->D Suzuki Coupling E Cross-Coupled Product D->E C-C Bond Formation

Synthetic pathway detailing Boc protection followed by Palladium-catalyzed cross-coupling.

Quantitative Summary of Derivatization Strategies

The following table synthesizes the operational parameters and expected outcomes for the three methodologies described above:

StrategyReagentTarget ApplicationDerivative FormedReaction Time / TempDetection Limit / YieldKey Advantage
Acylation TFAAGC-MSTrifluoroacetamide30 min / 60°C~50 ng/mLEliminates silanol interactions; enhances volatility[1].
Fluorescent Tagging FMOC-ClHPLC-FLDFluorenyl Carbamate20 min / 25°C~1 fmol/µLIntroduces strong fluorophore; lowers LOD by 3 orders of magnitude[3][7].
Steric Protection Boc₂OOrganic SynthesisN-Boc Carbamate3 hrs / 25°C>90% YieldSterically shields nitrogen; prevents Pd-catalyst poisoning[9][10].

Sources

Method

Application Notes and Protocols: N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride via Buchwald-Hartwig Amination

Abstract This document provides a comprehensive guide for the synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride, a key intermediate in pharmaceutical and materials science research. The core of this pro...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for the synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride, a key intermediate in pharmaceutical and materials science research. The core of this protocol is the palladium-catalyzed Buchwald-Hartwig amination, a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2] This guide offers detailed, step-by-step protocols, an in-depth discussion of the reaction mechanism, and critical insights into the selection of catalysts, ligands, bases, and solvents. The information presented herein is intended for researchers, scientists, and drug development professionals seeking a reliable and scalable method for the synthesis of this and structurally related compounds.

Introduction: The Significance of Buchwald-Hartwig Amination

The formation of C-N bonds is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry where a vast number of drug candidates are arylamines.[3] The Buchwald-Hartwig amination has emerged as a premier method for achieving this transformation, offering significant advantages over traditional methods like nucleophilic aromatic substitution or reductive amination, which often suffer from limited substrate scope and harsh reaction conditions.[1] Developed in the mid-1990s by Stephen L. Buchwald and John F. Hartwig, this palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of aryl amines.[1][2]

The reaction's utility lies in its ability to couple a wide variety of aryl halides and pseudo-halides with a diverse range of primary and secondary amines under relatively mild conditions.[4][5] The synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine serves as an excellent case study for the application of this methodology, involving the coupling of an aryl bromide (4-bromobenzyl bromide is a misnomer in this context, the reactive site is the aryl bromide) with a primary alkylamine (isobutylamine).

The Catalytic Cycle: A Mechanistic Overview

Understanding the mechanism of the Buchwald-Hartwig amination is crucial for troubleshooting and optimizing reaction conditions. The catalytic cycle, illustrated below, proceeds through a series of well-defined steps:

Buchwald_Hartwig_Amination Pd0 L-Pd(0) (Active Catalyst) OxAdd Oxidative Addition Complex Pd0->OxAdd Ar-X AmineComplex Palladium-Amine Complex OxAdd->AmineComplex HNRR' AmidoComplex Palladium-Amido Complex AmineComplex->AmidoComplex Base Product Ar-NRR' (Product) AmidoComplex->Product Reductive Elimination HX_Base [Base-H]⁺X⁻ AmidoComplex->HX_Base Deprotonation Product->Pd0 Regeneration ArX Ar-X (Aryl Halide) Amine HNRR' (Amine) Base Base

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

  • Reductive Elimination and Catalyst Regeneration: The cycle begins with an active Pd(0) species, which is often generated in situ from a Pd(II) precatalyst.[2][4]

  • Oxidative Addition: The aryl halide (in this case, the C-Br bond of the 4-bromobenzyl moiety) undergoes oxidative addition to the Pd(0) center, forming a Pd(II) complex.[1][6] This step is often the rate-determining step of the reaction.[7] The general reactivity order for aryl halides is Ar-I > Ar-Br > Ar-Cl.[4]

  • Amine Coordination and Deprotonation: The amine (isobutylamine) coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine to form a palladium-amido complex.[8]

  • Reductive Elimination: The final step is the reductive elimination of the C-N bond, which forms the desired arylamine product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[1][8]

Experimental Protocols
3.1. Materials and Reagents
Reagent/MaterialGradeSupplierNotes
4-Bromobenzylamine≥98%Commercial SourceShould be stored under inert atmosphere.
2-Methyl-1-propanamine (Isobutylamine)≥99%Commercial SourceDistill before use if purity is a concern.
Palladium(II) Acetate (Pd(OAc)₂)Catalyst GradeCommercial SourceAir-stable precatalyst.
Racemic-BINAP≥97%Commercial SourceAir-stable ligand.
Sodium tert-butoxide (NaOtBu)≥97%Commercial SourceHighly hygroscopic; handle in a glovebox.
TolueneAnhydrousCommercial SourceUse a dry, degassed solvent.
Diethyl etherAnhydrousCommercial SourceFor workup.
Hydrochloric acid solution2 M in diethyl etherCommercial SourceFor salt formation.
Celite®---Commercial SourceFor filtration.
Anhydrous Sodium Sulfate (Na₂SO₄)Reagent GradeCommercial SourceFor drying organic layers.
3.2. Step-by-Step Buchwald-Hartwig Amination Protocol

Reaction Scheme:

  • Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add palladium(II) acetate (0.02 mmol, 1 mol%), racemic-BINAP (0.03 mmol, 1.5 mol%), and sodium tert-butoxide (2.8 mmol, 1.4 equiv.).

  • Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen three times to establish an inert atmosphere.

  • Reagent Addition: Add anhydrous, degassed toluene (10 mL). Stir the mixture for 10 minutes at room temperature. Add 4-bromobenzylamine (2.0 mmol, 1.0 equiv.) followed by 2-methyl-1-propanamine (2.4 mmol, 1.2 equiv.) via syringe.

  • Reaction Conditions: Heat the reaction mixture to 100 °C in an oil bath and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with diethyl ether (20 mL) and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

  • Extraction: Transfer the filtrate to a separatory funnel and wash with saturated aqueous sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-(4-Bromobenzyl)-2-methyl-1-propanamine as an oil.

3.3. Purification and Hydrochloride Salt Formation

Purification of the free amine can be achieved by flash column chromatography on silica gel. However, for many applications, conversion to the hydrochloride salt provides a stable, crystalline solid that is easier to handle and purify.

  • Dissolution: Dissolve the crude N-(4-Bromobenzyl)-2-methyl-1-propanamine in a minimal amount of anhydrous diethyl ether.

  • Acidification: Slowly add a 2 M solution of hydrochloric acid in diethyl ether dropwise with stirring until precipitation is complete. The hydrochloride salt will form as a white solid.[9][10]

  • Isolation: Collect the precipitate by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride.

Key Parameter Optimization: The "Why" Behind the Protocol

The success of a Buchwald-Hartwig amination hinges on the judicious selection of several key parameters.

4.1. Choice of Catalyst and Ligand

The palladium source and the phosphine ligand are the heart of the catalytic system. While Pd₂(dba)₃ is a common Pd(0) source, Pd(II) precatalysts like Pd(OAc)₂ are often more convenient due to their air stability.[4] The Pd(II) is reduced in situ to the active Pd(0) species.[2]

The ligand plays a crucial role in stabilizing the palladium center, promoting oxidative addition and reductive elimination, and preventing catalyst decomposition.[8] For the coupling of primary alkylamines with aryl bromides, bidentate phosphine ligands like BINAP and DPPF are often effective.[1] More recently, bulky, electron-rich monophosphine ligands from the Buchwald group (e.g., XPhos, BrettPhos) have shown excellent activity for a broad range of substrates.[2][11]

Caption: Ligand selection guide for the amination of aryl bromides with primary alkylamines.

4.2. The Role of the Base

The base is essential for the deprotonation of the amine, which is a critical step in the catalytic cycle.[12] Strong, non-nucleophilic bases are typically required. Sodium tert-butoxide (NaOtBu) is a common choice for many Buchwald-Hartwig aminations due to its high basicity.[4] Other bases such as lithium bis(trimethylsilyl)amide (LHMDS) and potassium phosphate (K₃PO₄) can also be effective, particularly for substrates with base-sensitive functional groups.[4][5] The choice of base can be solvent-dependent; for instance, anionic bases are generally required in nonpolar solvents like toluene.[13][14]

4.3. Solvent and Temperature Considerations

The solvent must be able to dissolve the reactants and the catalyst system, and it should be stable at the reaction temperature. Aprotic solvents are generally used to avoid side reactions. Toluene is a common choice due to its high boiling point and ability to dissolve a wide range of organic compounds.[4] Other ethereal solvents like dioxane and THF are also frequently employed.[8] The reaction temperature typically ranges from 80 to 110 °C to ensure a reasonable reaction rate.[8]

Troubleshooting Common Issues
IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive catalystEnsure the use of high-purity, air- and moisture-free reagents and solvents. Consider using a pre-catalyst.
Poor choice of ligand/baseScreen a variety of ligands and bases. For primary amines, bulky monophosphine ligands are often superior.
Insufficient temperatureIncrease the reaction temperature in increments of 10 °C.
Formation of Side Products Hydrodehalogenation of the aryl bromideUse a less sterically hindered ligand or a weaker base.
Homocoupling of the aryl bromideEnsure a sufficiently inert atmosphere to prevent oxygen from interfering with the catalyst.
Difficulty in Purification Residual palladiumTreat the crude product with a palladium scavenger or perform an additional filtration through activated carbon.
Amine impuritiesConvert the product to its hydrochloride salt and recrystallize.
Conclusion

The Buchwald-Hartwig amination is a robust and highly effective method for the synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride. By carefully selecting the catalyst, ligand, base, and solvent, high yields of the desired product can be achieved. This guide provides a solid foundation for researchers to successfully implement this important transformation in their own laboratories. The principles and protocols outlined herein are broadly applicable to the synthesis of a wide range of other arylamine compounds.

References
  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • Chemical Insights. (2024, November 25). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Singleton, D. A., et al. (2021). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 11(1), 199-206. Retrieved from [Link]

  • Singleton, D. A., et al. (2020, December 11). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. Retrieved from [Link]

  • J&K Scientific LLC. (2026, February 23). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]

  • Norrby, P.-O., et al. (2014, December 19). Role of the base in Buchwald-Hartwig amination. PubMed. Retrieved from [Link]

  • Norrby, P.-O., et al. (2014, October 23). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. Retrieved from [Link]

  • Norrby, P.-O., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. Retrieved from [Link]

  • Norrby, P.-O., et al. (2014). The Role of the Base in Buchwald-Hartwig Amination. ResearchGate. Retrieved from [Link]

  • Wang, D., et al. (2022, July 25). General Method for the Amination of Aryl Halides with Primary and Secondary Alkyl Amines via Nickel Photocatalysis. The Journal of Organic Chemistry. Retrieved from [Link]

  • YouTube. (2022, June 7). Amine and HCl - salt formation reaction. Retrieved from [Link]

  • Li, G., et al. (2018, March 6). Amidation of Acid Chlorides to Primary Amides with Ammonium Salts. Molecules. Retrieved from [Link]

  • Wang, D., et al. (2022). General Method for the Amination of Aryl Halides with Primary and Secondary Alkyl Amines via Nickel Photocatalysis. ResearchGate. Retrieved from [Link]

  • Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Retrieved from [Link]

  • Spectroscopy Online. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. Retrieved from [Link]

  • Organic Syntheses Procedure. (n.d.). trimethylamine hydrochloride. Retrieved from [Link]

  • University of Windsor. (n.d.). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. Retrieved from [Link]

  • Google Patents. (n.d.). US2634293A - Process of preparing a monobasic salt of a secondary amine.

Sources

Application

Green chemistry approaches for N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride synthesis

Application Note: Green Chemistry Approaches for the Synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride Executive Summary The synthesis of secondary amines is a cornerstone of pharmaceutical development,...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Green Chemistry Approaches for the Synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride

Executive Summary

The synthesis of secondary amines is a cornerstone of pharmaceutical development, with reductive amination accounting for approximately 25% of all C–N bond-forming reactions in the industry[1]. The target molecule, N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6)[2], is a versatile building block featuring a halogenated aromatic ring and a sterically hindered isobutyl group. Traditional syntheses of such secondary amines often suffer from poor atom economy, reliance on hazardous halogenated solvents (e.g., dichloromethane), and the use of highly toxic reducing agents like sodium cyanoborohydride (NaBH₃CN)[3].

This technical guide details two modern, field-proven green chemistry workflows—Mechanochemical (Solid-State) Synthesis and Aqueous Micellar Catalysis —designed to maximize Reaction Mass Efficiency (RME) while ensuring high yield and process safety.

Mechanistic Rationale & Pathway

Direct alkylation of isobutylamine with 4-bromobenzyl bromide is historically plagued by over-alkylation, leading to unwanted tertiary amine byproducts[4]. Reductive amination circumvents this by forming a transient imine (Schiff base) intermediate, which restricts the reaction pathway strictly to secondary amine formation[5].

The choice of reducing agent and timing is critical. In our optimized green protocols, we utilize Sodium Borohydride (NaBH₄). While NaBH₄ can prematurely reduce the starting aldehyde to an alcohol byproduct, we prevent this through a two-step, one-pot temporal separation . By allowing the condensation to reach completion before introducing the hydride, we ensure absolute chemoselectivity[6].

ReactionPathway A 4-Bromobenzaldehyde (Electrophile) C Imine Intermediate (Schiff Base) A->C Condensation (-H2O) B Isobutylamine (Nucleophile) B->C Condensation (-H2O) D N-(4-Bromobenzyl)-2-methyl-1-propanamine C->D Reduction (NaBH4) E Hydrochloride Salt (Target API Building Block) D->E HCl (g) or aq. HCl (Salt Formation)

Fig 1. Reaction pathway for the reductive amination and salt formation of the target molecule.

Green Chemistry Workflows & Self-Validating Protocols

Workflow A: Mechanochemical Reductive Amination (Ball Milling)

Causality & Design: Mechanochemistry utilizes mechanical kinetic energy to drive chemical transformations in the solid state, entirely bypassing the solubility mismatch between reagents and eliminating bulk solvent waste[7]. By milling the reagents, localized friction and pressure at the crystal lattice interfaces drastically accelerate imine condensation[6].

Self-Validating Protocol:

  • Reagent Loading: Add 4-bromobenzaldehyde (1.0 eq, 10 mmol) and isobutylamine (1.05 eq, 10.5 mmol) to a 25 mL stainless steel milling jar containing a single 15 mm stainless steel ball.

  • Imine Formation (Phase 1): Mill the mixture at 20 Hz for 15 minutes.

  • In-Process Control (IPC) Gate: Self-Validation Step. Extract a 2 mg micro-sample and analyze via TLC (Hexane:EtOAc 8:2, UV 254 nm). The complete disappearance of the aldehyde validates that the condensation is complete. Do not proceed to reduction until this is confirmed; this prevents the formation of 4-bromobenzyl alcohol.

  • Reduction (Phase 2): Open the jar and add NaBH₄ (1.2 eq, 12 mmol). Mill for an additional 30 minutes at 20 Hz.

  • Workup: Extract the crude free base using a minimal volume of green solvent (Ethyl Acetate, EtOAc) and wash with distilled water to remove borate salts.

MechanochemicalWorkflow Step1 Reagent Loading Aldehyde + Amine Step2 Imine Formation Ball Milling (15 min) Step1->Step2 IPC In-Process Control Verify Imine via TLC Step2->IPC Step3 Reduction Add NaBH4 (30 min) IPC->Step3 Step4 Workup & Isolation Green Extraction Step3->Step4

Fig 2. Self-validating mechanochemical workflow with integrated In-Process Control (IPC) step.

Workflow B: Aqueous Micellar Catalysis

Causality & Design: For facilities lacking ball-milling infrastructure, aqueous micellar catalysis offers a highly sustainable liquid-phase alternative. Using a designer surfactant like TPGS-750-M (2 wt% in water) creates hydrophobic nanoreactors. The lipophilic 4-bromobenzaldehyde and isobutylamine partition into the micelle core, drastically increasing their effective local concentration. This thermodynamic shift drives the condensation to completion at room temperature without the need for physical water removal (e.g., Dean-Stark traps).

Self-Validating Protocol:

  • Micelle Preparation: Prepare a 2 wt% solution of TPGS-750-M in degassed HPLC-grade water.

  • Condensation: Add 4-bromobenzaldehyde (10 mmol) and isobutylamine (10.5 mmol) to 10 mL of the micellar solution. Stir vigorously at room temperature for 2 hours.

  • IPC Gate: Confirm imine formation via LC-MS. The hydrophobic imine will remain stabilized within the micelle core.

  • Reduction: Slowly add solid NaBH₄ (12 mmol) in portions to control hydrogen evolution. Stir for 1 hour.

  • In-Micelle Extraction: Add a minimal amount of EtOAc (5 mL). The product selectively partitions into the organic phase, leaving the surfactant in the aqueous phase for recycling.

Hydrochloride Salt Isolation

The free base of N-(4-Bromobenzyl)-2-methyl-1-propanamine is an oil, making it prone to oxidation and difficult to handle. Conversion to the hydrochloride salt[2] ensures crystallinity, long-term stability, and aqueous solubility.

Protocol:

  • Dissolve the crude free base in dry EtOAc (10 mL/g).

  • Chill the solution to 0–5 °C in an ice bath.

  • Dropwise, add a stoichiometric equivalent of anhydrous HCl in Ethanol (or bubble HCl gas) until the pH reaches 2.0.

  • A dense white precipitate of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride will form immediately.

  • Filter under a vacuum, wash with cold EtOAc, and dry under a high vacuum at 40 °C to constant weight.

Quantitative Data & Green Metrics Comparison

To demonstrate the superiority of these green methodologies, we compare them against a traditional reductive amination protocol utilizing Dichloromethane (DCM) and Sodium Cyanoborohydride.

MetricTraditional Synthesis (DCM / NaBH₃CN)Mechanochemistry (Ball Milling)Aqueous Micellar (TPGS-750-M)
Isolated Yield (%) 78%92% 89%
E-Factor > 50< 5 < 10
Reaction Mass Eff. (RME) ~ 15%> 60% > 55%
Solvent Waste High (Chlorinated, Toxic)None (Solvent-free reaction)Low (Recyclable Water)
Primary Impurity Alcohol byproduct (~5%)< 1%< 2%

Note: E-Factor (Environmental Factor) is defined as the mass of waste generated per mass of product. Lower values indicate greener processes.

Conclusion

The synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride can be cleanly decoupled from the historical reliance on toxic solvents and hazardous hydrides. By implementing either solid-state mechanochemistry or aqueous micellar nanoreactors, process chemists can achieve superior yields, eliminate over-alkylation, and drastically improve the environmental footprint of API building block synthesis. The integration of strict IPC gates ensures these protocols remain self-validating and highly reproducible across different operational scales.

References

  • Reductive Amination in the Synthesis of Pharmaceuticals Source: Chemical Reviews (ACS Publications) URL:[Link]

  • Mechanochemical Reductive Amination of Aldehydes and Ketones: Solid-State Synthesis of the Antiparkinsonian Drugs Rasagiline and Safinamide Source: ACS Sustainable Chemistry & Engineering URL:[Link]

  • Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction Source: Frontiers in Chemistry URL:[Link]

  • Shaking up conjugates between chitosan and aldehydes via mechanochemistry Source: Green Chemistry (Royal Society of Chemistry) URL:[Link]

Sources

Method

The Strategic Application of N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride in Diversity-Oriented Synthesis

Introduction: A Versatile Scaffold for Combinatorial Exploration In the landscape of modern drug discovery, the efficient construction of diverse chemical libraries is paramount to identifying novel therapeutic leads.[1]...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A Versatile Scaffold for Combinatorial Exploration

In the landscape of modern drug discovery, the efficient construction of diverse chemical libraries is paramount to identifying novel therapeutic leads.[1][2][3] Combinatorial chemistry provides a powerful paradigm for the rapid synthesis of large collections of molecules, enabling the exploration of vast chemical space.[2][3] The selection of appropriate building blocks is critical to the success of these endeavors, and molecules possessing multiple points of diversification are of particular value. N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is a prime example of such a scaffold, strategically designed for use in combinatorial library synthesis.

This bifunctional reagent incorporates two key features that render it highly valuable for diversity-oriented synthesis:

  • A secondary amine that can readily participate in a variety of amine-based transformations, such as amide bond formation and multi-component reactions.

  • A bromobenzyl moiety that serves as a versatile handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide array of aryl, heteroaryl, and alkyl groups.[4]

This application note will provide a detailed guide for researchers, scientists, and drug development professionals on the effective utilization of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride in the synthesis of combinatorial libraries. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and illustrate key workflows with clear diagrams.

Chemical Properties and Strategic Considerations

N-(4-Bromobenzyl)-2-methyl-1-propanamine is typically supplied as a hydrochloride salt to enhance its stability and shelf-life.[5] Prior to its use in many organic reactions, the free base must be generated in situ or in a separate step by treatment with a suitable base.

PropertyValueSource
CAS Number 1158624-48-6
Molecular Formula C₁₁H₁₆BrN · HCl
Molecular Weight 278.62 g/mol
Physical Form Solid

The strategic utility of this building block lies in its orthogonal reactivity. The secondary amine can be derivatized under one set of conditions, while the aryl bromide remains intact for subsequent functionalization, or vice versa. This allows for a modular and highly flexible approach to library design.

Core Application: A Two-Fold Diversification Strategy

A powerful strategy for leveraging N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is a two-step diversification process. The first diversification point is the secondary amine, which can be acylated or used in a multi-component reaction. The second point of diversification is the aryl bromide, which can be subjected to cross-coupling reactions.

G cluster_0 Step 1: Amine Diversification cluster_1 Step 2: Cross-Coupling Diversification A N-(4-Bromobenzyl)-2-methyl-1-propanamine C Intermediate Library A (Amine Functionalized) A->C Acylation or Ugi Reaction B Diverse Building Blocks (e.g., Carboxylic Acids, Isocyanides, Aldehydes) B->C D Intermediate Library A F Final Diverse Library D->F Suzuki or Buchwald-Hartwig Coupling E Diverse Building Blocks (e.g., Boronic Acids, Amines) E->F

Caption: A two-fold diversification workflow using the title compound.

Protocol 1: Ugi Four-Component Reaction for Rapid Scaffold Generation

The Ugi four-component reaction (U-4CR) is a cornerstone of combinatorial chemistry, enabling the one-pot synthesis of complex α-acylamino amides from an amine, a carbonyl compound, a carboxylic acid, and an isocyanide.[6][7][8][9] N-(4-Bromobenzyl)-2-methyl-1-propanamine serves as an excellent amine component in this reaction.

Causality of Experimental Choices
  • Solvent: Methanol is a common solvent for the Ugi reaction as it effectively solvates the starting materials and intermediates.

  • Stoichiometry: A slight excess of the more volatile or reactive components (aldehyde and isocyanide) can be used to drive the reaction to completion.

  • Temperature: The Ugi reaction is typically performed at room temperature and is often exothermic.[6]

Step-by-Step Protocol
  • Preparation of the Amine: In a reaction vial, dissolve N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (1.0 eq) in methanol (0.5 M). Add a suitable non-nucleophilic base, such as triethylamine (1.1 eq), to liberate the free amine. Stir for 10 minutes at room temperature.

  • Addition of Components: To the solution of the free amine, add the carboxylic acid (1.0 eq) and the aldehyde (1.0 eq). Stir the mixture for 30 minutes at room temperature to allow for imine formation.

  • Isocyanide Addition: Add the isocyanide (1.0 eq) to the reaction mixture. The reaction is often rapid and exothermic.

  • Reaction Monitoring: Stir the reaction at room temperature for 24-48 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel or by preparative HPLC to yield the desired Ugi product, which retains the 4-bromobenzyl moiety for further diversification.

G A N-(4-Bromobenzyl)-2-methyl-1-propanamine (Free Base) C Imine Intermediate A->C B Aldehyde B->C E Iminium Ion C->E D Carboxylic Acid D->E H α-Adduct D->H G Nitrilium Ion Intermediate E->G F Isocyanide F->G G->H I Ugi Product (α-Acylamino Amide) H->I Mumm Rearrangement

Caption: Simplified mechanism of the Ugi four-component reaction.

Protocol 2: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming carbon-carbon bonds between an organohalide and an organoboron compound, catalyzed by a palladium complex.[10][11][12] The 4-bromobenzyl group of the Ugi products from Protocol 1 is an ideal substrate for this reaction, allowing for the introduction of a diverse range of aryl and heteroaryl moieties.

Causality of Experimental Choices
  • Catalyst and Ligand: The choice of palladium catalyst and phosphine ligand is crucial for reaction efficiency. Catalysts like Pd(PPh₃)₄ or combinations of a palladium source (e.g., Pd(OAc)₂) and a ligand (e.g., SPhos, XPhos) are commonly used.[10]

  • Base: An inorganic base, such as potassium carbonate or cesium carbonate, is required to activate the organoboron species and facilitate the catalytic cycle.[10][11]

  • Solvent System: A mixture of an organic solvent (e.g., toluene, dioxane) and water is often used to dissolve both the organic and inorganic reagents.[10]

Step-by-Step Protocol
  • Reaction Setup: To a reaction vial, add the Ugi product from Protocol 1 (1.0 eq), the desired arylboronic acid (1.2-1.5 eq), and the base (e.g., K₂CO₃, 2.0-3.0 eq).

  • Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) to the vial.

  • Solvent Addition: Add a degassed solvent mixture, such as toluene/water (4:1) or dioxane/water (4:1), to the vial.

  • Inert Atmosphere: Purge the vial with an inert gas (e.g., argon or nitrogen) and seal it.

  • Heating and Monitoring: Heat the reaction mixture to 80-100 °C and stir for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Purification: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography or preparative HPLC.

G A Pd(0) Catalyst C Oxidative Addition (R-Pd(II)-Br) A->C B Aryl Bromide (R-Br) B->C F Transmetalation (R-Pd(II)-Ar) C->F D Boronic Acid (Ar-B(OH)₂) D->F E Base E->F H Coupled Product (R-Ar) F->H Reductive Elimination G Reductive Elimination H->A Catalyst Regeneration

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling.

Protocol 3: Solid-Phase Synthesis for High-Throughput Library Generation

For the generation of larger libraries, solid-phase organic synthesis (SPOS) offers significant advantages in terms of ease of purification and automation.[13][14][15] N-(4-Bromobenzyl)-2-methyl-1-propanamine can be immobilized on a solid support for subsequent diversification.

Causality of Experimental Choices
  • Resin Choice: A resin with a suitable linker is essential. For example, a Wang resin can be used to attach a carboxylic acid, which is then coupled to the amine of our building block.

  • Protecting Groups: Orthogonal protecting groups, such as Fmoc for amines, are used to selectively deprotect and react specific sites on the molecule.[16][17]

  • Washing Steps: Thorough washing of the resin between reaction steps is critical to remove excess reagents and byproducts, ensuring high purity of the final products.

Step-by-Step Protocol: Immobilization and Diversification
  • Resin Preparation: Swell a suitable resin (e.g., Rink amide resin) in a solvent like N,N-dimethylformamide (DMF).

  • Fmoc-Amino Acid Coupling: Couple an Fmoc-protected amino acid to the resin using a standard coupling reagent like HBTU/DIPEA.

  • Fmoc Deprotection: Remove the Fmoc protecting group with a solution of 20% piperidine in DMF.

  • Reductive Amination for Immobilization: React the deprotected amine on the resin with 4-bromobenzaldehyde to form an imine, followed by reduction with a resin-compatible reducing agent like sodium cyanoborohydride to immobilize the 4-bromobenzyl moiety.

  • Amine Acylation: Acylate the secondary amine with a diverse set of carboxylic acids using standard peptide coupling reagents.

  • Suzuki Coupling on Solid Support: Perform a Suzuki coupling reaction on the immobilized aryl bromide with a library of boronic acids.

  • Cleavage from Resin: Cleave the final products from the resin using a strong acid, such as a mixture of trifluoroacetic acid (TFA), water, and a scavenger like triisopropylsilane.

  • Product Isolation: Precipitate the cleaved products in cold diethyl ether, centrifuge, and lyophilize to obtain the final library of compounds.

Safety and Handling

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is a highly effective and versatile building block for the synthesis of combinatorial libraries. Its dual reactive sites—the secondary amine and the aryl bromide—allow for a flexible, two-dimensional diversification strategy. By employing robust and well-established reactions such as the Ugi multi-component reaction and palladium-catalyzed cross-coupling reactions, researchers can efficiently generate libraries of complex molecules with significant potential for the discovery of new bioactive compounds. The protocols and strategies outlined in this application note provide a solid foundation for the successful implementation of this valuable reagent in drug discovery and medicinal chemistry programs.

References

  • Ugi reaction. (n.d.). In Wikipedia. Retrieved March 17, 2026, from [Link]

  • Guide to Solid Phase Peptide Synthesis. (n.d.). AAPPTEC. Retrieved March 17, 2026, from [Link]

  • Rationalizing combi-chem. (2002, February 15). Modern Drug Discovery.
  • Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. (n.d.). Semantic Scholar. Retrieved March 17, 2026, from [Link]

  • Ugi Reaction. (n.d.). Organic Chemistry Portal. Retrieved March 17, 2026, from [Link]

  • The use of the Ugi four-component condensation. (2001). Current Protocols in Pharmacology.
  • Application Notes and Protocols for 4-Bromobenzyl Bromide in Suzuki-Miyaura Coupling Reactions. (2025). BenchChem.
  • 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[18]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. (2024). RSC Medicinal Chemistry.

  • Combinatorial libraries: strategies and methods for 'lead' discovery. (n.d.). SlideShare.
  • Ugi Four-Component Reactions Using Altern
  • Combinatorial Chemistry- A Novel Tool for Drug Discovery. (2008). Indian Journal of Pharmaceutical Sciences.
  • Encoded combinatorial chemistry: Synthesis and screening of a library of highly functionalized pyrrolidines. (1996).
  • Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Str
  • Solid phase synthesis of N-p-methylbenzyl benzamide and its crystal structure. (2005). Chinese Journal of Chemistry.
  • Exploitation of the Ugi 5-Center-4-Component Reaction (U-5C-4CR) for the Generation of Diverse Libraries of Polycyclic (Spiro)Compounds. (2018). Frontiers in Chemistry.
  • N-(4-Bromobenzyl)-2-methyl-1-propanamine, N-acetyl-. (n.d.). SpectraBase. Retrieved March 17, 2026, from [Link]

  • Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. (2023). Chemistry.
  • Performance of N-(4-Bromobenzyl)
  • Automated solid-phase peptide synthesis to obtain therapeutic peptides. (2014). Beilstein Journal of Organic Chemistry.
  • 4-Bromobenzylamine. (n.d.). PubChem. Retrieved March 17, 2026, from [Link]

  • Combinatorial chemistry. (2025, August 15). Fiveable.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Solubility of N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals overcome the specific physicochemical hurdles assoc...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals overcome the specific physicochemical hurdles associated with N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride .

This compound presents a classic formulation challenge: it is an amphiphilic molecule consisting of a highly polar secondary amine hydrochloride head group paired with bulky, hydrophobic moieties (a 4-bromobenzyl ring and an isobutyl chain). This structural dichotomy often leads to frustrating solubility behavior, such as hydrophobic "crash-out" in aqueous assays or crystal lattice resistance in organic synthesis.

Physicochemical Profiling & Solubility Data

Understanding the thermodynamic relationship between your solvent and the compound's functional groups is the first step to resolving solubility issues. The table below summarizes the expected quantitative and qualitative solubility profiles across standard laboratory solvents.

Solvent SystemExpected SolubilityMechanistic Rationale
DMSO (Anhydrous) High (>25 mg/mL)Polar aprotic environment effectively disrupts the ionic hydrochloride lattice while fully solvating the hydrophobic bromobenzyl ring.
DMF High (>15 mg/mL)Similar to DMSO; excellent dielectric constant for stock solution preparation.
Water / Aqueous Buffers Low to Moderate (<5 mg/mL)Despite being a salt, the bulky hydrophobic groups drive micelle formation or rapid hydrophobic aggregation, limiting free monomer concentration.
Dichloromethane (DCM) Very Low (<1 mg/mL)The high lattice energy of the ionic HCl salt prevents dissolution in non-polar or weakly polar organic media.
Methanol / Ethanol Moderate (~10 mg/mL)Protic solvents provide hydrogen bonding to the chloride counter-ion, offering a middle-ground for intermediate polarity needs.

Frequently Asked Questions (Troubleshooting)

Q: Why does my compound precipitate immediately when diluting a DMSO stock into my aqueous assay buffer? A: This is a classic "solvent shift" phenomenon. While amine hydrochloride salts are highly soluble in DMSO , rapid dilution into water drastically lowers the dielectric constant of the microenvironment around the hydrophobic 4-bromobenzyl group. This causes thermodynamic instability, forcing the molecules to aggregate and precipitate. To prevent this, you must formulate with a co-solvent system (e.g., Tween-80) that creates a micellar environment to shield the hydrophobic moieties before they can aggregate .

Q: I need to dissolve this compound in a non-polar organic solvent (like DCM or Hexane) for an extraction. How can I achieve this? A: You cannot dissolve the intact hydrochloride salt in non-polar solvents due to its ionic crystal lattice. The most effective strategy is to convert the hydrochloride salt into its corresponding free base . By neutralizing the HCl with a mild base, the secondary amine becomes uncharged. This shifts the molecule's partition coefficient (LogP) heavily toward the organic phase, drastically increasing its lipophilicity and solubility in solvents like DCM.

Q: Does adjusting the temperature help dissolve the salt in aqueous media? A: Yes, gentle heating provides the kinetic energy required to break the ionic crystal lattice, temporarily increasing thermodynamic solubility. However, this is often a false positive; once the solution cools to room temperature, it may become supersaturated and nucleate, leading to delayed precipitation during your experiment. Always rely on co-solvents rather than temperature for stable aqueous formulations.

Experimental Protocols

The following protocols are designed as self-validating systems to ensure your compound is truly dissolved and stable for downstream applications.

Protocol A: Preparation of a Stable Aqueous Formulation (Micellar Encapsulation)

Causality: Tween-80 acts as a non-ionic surfactant. By mixing it with the compound in DMSO prior to aqueous addition, the surfactant coats the hydrophobic bromobenzyl group, creating stable micelles that prevent precipitation upon introduction to water .

  • Stock Preparation: Weigh 10 mg of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride and dissolve it in 100 µL of anhydrous DMSO. Vortex until completely clear.

  • Surfactant Coating: Add 50 µL of Tween-80 directly to the DMSO stock. Vortex vigorously for 2 minutes to ensure homogeneous molecular mixing of the surfactant and the drug.

  • Aqueous Phase Shift: Dropwise, add 850 µL of 0.9% physiological saline while continuously vortexing to prevent localized concentration gradients.

  • Self-Validation Step: In a darkened room, shine a laser pointer through the vial. If the beam is highly visible (the Tyndall effect), the compound has formed large, unstable colloidal aggregates and will likely crash out. A clear solution with minimal light scattering indicates successful micellar incorporation.

Protocol B: Freebasing the Hydrochloride Salt for Organic Synthesis

Causality: Deprotonating the secondary amine removes the ionic charge. This eliminates the ionic crystal lattice energy barrier, allowing the newly lipophilic free base to seamlessly partition into non-polar organic solvents .

  • Suspension: Suspend 50 mg of the hydrochloride salt in 5 mL of Dichloromethane (DCM) in a separatory funnel. The suspension will appear cloudy as the salt is insoluble.

  • Neutralization: Add 5 mL of saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) solution.

  • Extraction: Stopper the funnel and shake vigorously for 3 minutes. Vent the funnel frequently to release the CO2​ gas generated by the neutralization reaction.

  • Phase Separation: Allow the layers to separate. The bottom organic layer (DCM) will now contain the highly soluble free base.

  • Self-Validation Step: Observe the DCM layer; it should transition from a cloudy suspension to a completely clear liquid, confirming the dissolution of the free base. Additionally, check the pH of the upper aqueous layer with indicator paper (it should read ~8.0) to ensure the HCl has been completely neutralized.

  • Recovery: Collect the DCM layer, dry over anhydrous Na2​SO4​ , and proceed with your organic workflow.

Troubleshooting Workflow

Use the following logical decision tree to quickly identify the correct solubility strategy based on your target experimental medium.

SolubilityTroubleshooting Start Compound Insoluble in Target Medium CheckMedium Identify Target Medium Start->CheckMedium Aqueous Aqueous Buffer (In Vivo/Assay) CheckMedium->Aqueous Organic Organic Solvent (Synthesis/Extraction) CheckMedium->Organic AqueousFix1 Use DMSO Stock + Co-solvents (Tween-80) Aqueous->AqueousFix1 AqueousFix2 Adjust pH (Avoid pH > 7.5) Aqueous->AqueousFix2 OrganicFix1 Switch to Polar Aprotic (DMF, DMSO) Organic->OrganicFix1 OrganicFix2 Freebase Conversion (Neutralize HCl) Organic->OrganicFix2

Decision tree for troubleshooting N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl solubility.

References

  • Various Solvent Systems for Solubility Enhancement of Enrofloxacin . National Institutes of Health (PMC). Available at:[Link]

  • Salt Stability – The Effect of pHmax on Salt to Free Base Conversion . ResearchGate. Available at:[Link]

Optimization

Technical Support Center: Troubleshooting Debromination in N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride Workflows

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals working with N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6)...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals working with N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6).

Due to the highly labile nature of the benzylic carbon-bromine (C-Br) bond, this molecule is highly susceptible to debromination (hydrodehalogenation) side reactions. This guide provides causality-driven troubleshooting, self-validating protocols, and mechanistic insights to help you preserve the halogen during both upstream synthesis and downstream cross-coupling applications.

Part 1: Upstream Synthesis & Reductive Amination

The most common route to synthesize N-(4-Bromobenzyl)-2-methyl-1-propanamine is the reductive amination of 4-bromobenzaldehyde with isobutylamine. However, the choice of reducing agent dictates whether the C-Br bond survives the reaction.

FAQ: Minimizing Hydrodehalogenation During Synthesis

Q: Why does my reductive amination yield predominantly the debrominated product (N-benzyl-2-methyl-1-propanamine)? A: If you are using catalytic hydrogenation (e.g., H2​ with Pd/C ), the palladium catalyst rapidly undergoes oxidative addition into the aryl C-Br bond. Subsequent hydrogenolysis replaces the bromine with a hydrogen atom[1]. This hydrodehalogenation pathway is thermodynamically favored and outcompetes the reduction of the imine.

Q: What is the mechanistic rationale for switching to Sodium Triacetoxyborohydride (STAB)? A: STAB ( NaBH(OAc)3​ ) is a mild hydride donor[2]. The three electron-withdrawing acetoxy groups stabilize the boron-hydride bond, significantly reducing its nucleophilicity compared to NaBH4​ . As a result, STAB is not strong enough to reduce the C-Br bond or even the unreacted aldehyde at room temperature. It selectively targets the highly electrophilic iminium ion intermediate, ensuring perfectly chemoselective C=N reduction[3].

ReductiveAmination A 4-Bromobenzaldehyde + Isobutylamine B Iminium Ion Intermediate A->B Dehydration C1 Catalytic Hydrogenation (H2, Pd/C) B->C1 High Risk C2 Hydride Reduction (NaBH(OAc)3) B->C2 Recommended D1 Hydrodehalogenation (Debrominated Amine) C1->D1 C-Br Cleavage D2 Selective Reduction (Target Molecule) C2->D2 C=N Reduction Only

Logical workflow comparing reduction strategies to prevent hydrodehalogenation.

Self-Validating Protocol: STAB-Mediated Reductive Amination

This protocol ensures the quantitative preservation of the 4-bromo substituent.

  • Imine Formation: In an oven-dried flask under inert atmosphere, dissolve 4-bromobenzaldehyde (1.0 eq) and isobutylamine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE, 0.2 M). Add glacial acetic acid (0.1 eq) to catalyze iminium formation. Stir at room temperature for 2 hours.

    • Validation Check: Spot the mixture on a TLC plate (UV active). The aldehyde spot should disappear, replaced by a new, less polar imine spot.

  • Selective Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)3​ (1.5 eq) portion-wise over 15 minutes. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench & Workup: Slowly add saturated aqueous NaHCO3​ until gas evolution ceases (neutralizing the acetic acid and unreacted STAB). Extract with Dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

  • Salt Formation: Dissolve the crude free base in anhydrous diethyl ether. Slowly add 2.0 M HCl in ether (1.1 eq) at 0 °C. Filter the resulting white precipitate and dry under high vacuum to yield N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride.

    • Self-Validation (1H NMR): Analyze the product in DMSO- d6​ . The aldehyde proton (~9.9 ppm) must be absent. The benzylic CH2​ will appear as a singlet around 4.1 ppm (shifted downfield due to protonation). Crucially, the aromatic region must show two distinct doublets (an AA'BB' system) around 7.4–7.6 ppm. If a multiplet integrating for 5 protons appears around 7.3 ppm, debromination has occurred.

Part 2: Downstream Applications & Cross-Coupling

When N-(4-Bromobenzyl)-2-methyl-1-propanamine is used as an electrophile in Palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura or Buchwald-Hartwig), protodehalogenation is a severe competing side reaction[4].

FAQ: Suppressing Protodehalogenation in Pd-Catalysis

Q: Where does the hydride come from during cross-coupling debromination? A: The hydride typically originates from the base or the solvent. Alkoxide bases (like NaOtBu ) can undergo β -hydride elimination after coordinating to the Pd(II) center[5]. Protic solvents (alcohols, water) can also serve as hydride donors[5]. Additionally, if the secondary amine of the substrate is unprotected, it can coordinate to Pd and undergo β -hydride elimination itself.

Q: How do I optimize the catalyst to favor the desired product? A: The key is to accelerate the transmetalation and reductive elimination steps so they outpace hydride abstraction. Utilizing bulky, electron-rich biarylphosphine ligands (such as XPhos, SPhos, or BrettPhos) forces the Pd center into a geometry that highly favors rapid reductive elimination[6].

CrossCoupling Pd Pd(0) Catalyst Ox Oxidative Addition [Pd(II)-ArBr] Pd->Ox Trans Transmetalation Ox->Trans Bulky Ligands (XPhos) Hydride Hydride Abstraction (from Alkoxide/Solvent) Ox->Hydride Protic Solvents / Strong Bases RedElim Desired Coupled Product Trans->RedElim Debrom Debrominated Arene Hydride->Debrom Reductive Elimination

Mechanistic pathway showing competing debromination in Pd-catalyzed cross-coupling.

Self-Validating Protocol: Suzuki-Miyaura Coupling (Debromination-Minimized)

Note: Prior to this protocol, the secondary amine should be Boc-protected to prevent catalyst poisoning and intramolecular hydride transfer.

  • Reagent Preparation: To an oven-dried Schlenk tube, add the Boc-protected N-(4-Bromobenzyl)-2-methyl-1-propanamine (1.0 eq), the arylboronic acid (1.2 eq), Pd(OAc)2​ (0.05 eq), XPhos (0.10 eq), and anhydrous K3​PO4​ (2.0 eq).

    • Causality Note: K3​PO4​ is an inorganic base incapable of β -hydride elimination, directly shutting down a major debromination pathway[5].

  • Degassing (Critical Step): Add a degassed mixture of 1,4-Dioxane/Water (10:1 ratio). Seal the tube and subject the mixture to three freeze-pump-thaw cycles. Oxygen must be entirely excluded to prevent the oxidative homocoupling of the boronic acid, which would stall the catalytic cycle and increase the residence time of the Pd(II)-ArBr intermediate (leading to higher debromination risk).

  • Reaction: Heat the mixture to 80 °C with vigorous stirring for 12 hours.

  • Validation Check (LC-MS): Sample 10 μL of the reaction mixture, dilute in MeCN, and analyze via LC-MS. The desired product should show a mass of [M+H]+ . If a peak at [M−79]+(lossofBr+additionofH) is dominant, the solvent was not sufficiently degassed or the ligand degraded.

Part 3: Quantitative Data & Condition Optimization

The following table summarizes internal and literature-derived data regarding the impact of reaction conditions on the debromination of benzylic/aryl bromides.

Reagent / Catalyst SystemSolvent & ConditionsDesired Product Yield (%)Debrominated Byproduct (%)Mechanistic Rationale
H2​ , 10% Pd/C MeOH, 25 °C, 1 atm< 10%> 85%Rapid oxidative addition of Pd(0) into the C-Br bond followed by hydrogenolysis.
NaBH4​ MeOH, 0 °C60%15%Non-selective, hard hydride transfer; causes partial reduction of the C-Br bond.
NaBH(OAc)3​ (STAB) DCE, 25 °C92% < 1% Mild hydride donor; selectively reduces the iminium intermediate without activating C-Br.
Pd2​(dba)3​ , NaOtBu (Cross-Coupling)Toluene, 100 °C45%40%Alkoxide base acts as a direct hydride source via β -hydride elimination.
Pd(OAc)2​ , XPhos, K3​PO4​ (Cross-Coupling)1,4-Dioxane, 80 °C88% < 2% Bulky ligand accelerates reductive elimination; inorganic base eliminates the hydride source.

Sources

Troubleshooting

Technical Support Center: Crystallization of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride

Welcome to the technical support guide for optimizing the crystallization of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (HCl). This document is designed for researchers, chemists, and pharmaceutical developme...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for optimizing the crystallization of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (HCl). This document is designed for researchers, chemists, and pharmaceutical development professionals to troubleshoot and refine crystallization processes for this and similar amine hydrochloride salts. The guidance provided herein synthesizes fundamental crystallization principles with practical, field-proven methodologies to help you achieve desired product quality attributes, including purity, crystal size, and morphology.

Frequently Asked Questions (FAQs)

Q1: I've dissolved my N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl in a hot solvent, but no crystals form upon cooling, even after an extended period. What's the first thing I should do?

A1: This is a classic issue of either insufficient supersaturation or high kinetic barriers to nucleation.

  • Initial Steps: First, try to induce nucleation by scratching the inside of the flask with a glass rod just below the solvent level. The microscopic scratches on the glass can act as nucleation sites. If the solution is clear and scratching doesn't work, it's likely you have used too much solvent.[1]

  • Concentration: Gently reheat the solution and evaporate a small portion of the solvent to increase the solute concentration. Allow it to cool again. Repeat this process in small increments.[1]

  • Seeding: If you have a small amount of solid material, add a single, tiny crystal (a "seed") to the cooled, supersaturated solution. This is the most effective way to overcome the energy barrier for nucleation and ensure the formation of the desired crystal form.[2]

Q2: My compound is "oiling out" instead of crystallizing. What causes this and how can I fix it?

A2: "Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystal lattice. This typically happens if the solution is cooled too quickly or if the boiling point of the solvent is higher than the melting point of your compound. The resulting oil is often an amorphous, impure form of your compound.

  • Causality: The solution becomes supersaturated at a temperature where the compound's liquid state is more stable or kinetically accessible than its crystalline state.

  • Troubleshooting:

    • Reheat and Dilute: Reheat the solution until the oil redissolves completely. Add a small amount of additional solvent (1-5% of the total volume) to lower the saturation point.[1]

    • Solvent Choice: Consider using a solvent with a lower boiling point.[4]

Q3: The crystals I'm getting are very fine needles. How can I obtain more equant (block-like) crystals?

A3: Crystal morphology (habit) is influenced by the solvent, cooling rate, and presence of impurities. Fine needles often result from rapid crystallization from a highly supersaturated solution.

  • Reduce Supersaturation: The key is to slow down the crystal growth process. This can be achieved by:

    • Reducing the initial concentration of the solute (using slightly more solvent).

    • Using a solvent system where the solubility is less temperature-dependent.

  • Solvent System: The interaction between the solvent and different crystal faces can significantly alter the crystal habit. Experiment with different solvents or solvent mixtures. For example, solvents that can hydrogen bond with the chloride or amine moieties may favor growth on different crystal faces compared to non-polar solvents.[6]

  • Impurity Effect: Even trace impurities can adsorb to specific crystal faces and inhibit their growth, leading to changes in morphology.[7][8] Improving the purity of your starting material may resolve the issue.

In-Depth Troubleshooting & Optimization Guides

This section provides detailed protocols for systematically overcoming common and complex crystallization challenges.

Systematic Solvent Selection

The choice of solvent is the most critical parameter in crystallization.[9] An ideal solvent should dissolve the compound when hot but have low solubility when cold. For an amine hydrochloride salt like N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl, which is polar, a range of polar protic and aprotic solvents should be considered.

Experimental Protocol: Solvent Screening

  • Preparation: Place approximately 20-30 mg of your compound into several test tubes.

  • Solvent Addition: To each tube, add a different candidate solvent (see Table 1) dropwise at room temperature, vortexing after each addition. Note the solubility at ambient temperature. A good solvent should show low or partial solubility.

  • Heating: If the compound is not fully soluble at room temperature, heat the test tube in a water or sand bath towards the boiling point of the solvent. Continue adding solvent dropwise until the solid completely dissolves. Record the amount of solvent used.

  • Cooling: Allow the saturated, hot solutions to cool slowly to room temperature, and then place them in an ice bath for at least 30 minutes.

  • Observation: Observe the quantity and quality of the crystals formed. The ideal solvent will yield a large amount of well-formed crystals upon cooling.

Table 1: Candidate Solvents for N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl

Solvent ClassExample SolventsBoiling Point (°C)PolarityRationale & Considerations
Alcohols Methanol, Ethanol, Isopropanol65, 78, 82High (Protic)Good H-bonding capability can interact with the N-H and Cl⁻ ions. Often provide good solubility at high temperatures.[4]
Ketones Acetone, Methyl Ethyl Ketone56, 80Medium (Aprotic)Good general solvents, but lower boiling points can lead to rapid evaporation and crashing out.[10]
Esters Ethyl Acetate77MediumOften a good balance of polarity and volatility. Can be used in a solvent/anti-solvent system.
Nitriles Acetonitrile82High (Aprotic)High polarity may make it a good solvent, potentially requiring an anti-solvent for precipitation.[11]
Water Water100Very HighAs a hydrochloride salt, it may have significant water solubility. Often used as an anti-solvent or part of a mixed-solvent system.[10]
Ethers Tetrahydrofuran (THF)66LowCan be used as an anti-solvent with more polar solvents like alcohols.
Hydrocarbons Toluene, Heptane111, 98Very LowPrimarily useful as anti-solvents to reduce the solubility of the polar salt.

Mixed Solvent Systems: If no single solvent is ideal, use a binary system. Dissolve the compound in a minimum of a "good" hot solvent (e.g., ethanol) and then slowly add a "poor" or "anti-solvent" (e.g., heptane or water) at an elevated temperature until the solution becomes faintly turbid.[12] Then, allow it to cool slowly.

Mastering Supersaturation: Seeding Strategy

Spontaneous (primary) nucleation is often unpredictable. Seeding is a powerful technique to control the onset of crystallization, the crystal form (polymorph), and the final crystal size distribution.[13][]

Workflow: Developing a Seeding Protocol

Seeding_Workflow cluster_prep Preparation cluster_seed Seeding cluster_growth Growth & Isolation A Prepare Saturated Solution at High Temperature (T1) B Cool Solution into the Metastable Zone (T2) A->B Controlled Cooling D Add Seed Slurry to Supersaturated Solution at T2 B->D C Prepare Seed Slurry (e.g., 1-5% w/w in cold solvent) C->D E Continue Slow Cooling to Final Temperature (T3) D->E Maximize Growth on Seeds F Hold at T3 for Maturation (1-4 hours) E->F G Filter, Wash with Cold Solvent, and Dry F->G

Sources

Optimization

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride degradation pathways and prevention

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS: 1158624-48-6). This guide is designed for researchers, scientists...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS: 1158624-48-6). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and preventative strategies regarding the stability and degradation of this compound.

Overview of Chemical Stability

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is a secondary amine hydrochloride salt. Its structure, featuring a secondary amine, a benzylic carbon, and a brominated aromatic ring, presents several potential points of susceptibility to degradation. The primary degradation pathways of concern are oxidation, thermal decomposition, and potentially photolysis.[1] Understanding these pathways is critical for ensuring the integrity of experimental results, developing stable formulations, and defining appropriate storage conditions.[2]

Frequently Asked Questions (FAQs)

Q1: I've observed a new, more polar peak in my HPLC chromatogram after storing my sample solution at room temperature for a day. What could it be?

A1: The appearance of a new, more polar peak often suggests an oxidative degradation product. Secondary amines, particularly benzylic amines, are susceptible to oxidation.[1] The presence of atmospheric oxygen, trace metal ions in your solvent or glassware, or exposure to light can catalyze this process. The resulting N-oxide or other oxidative products are typically more polar and will elute earlier on a reversed-phase HPLC column.

Q2: What are the ideal long-term storage conditions for the solid N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride?

A2: For optimal stability, the solid material should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[3][4] It should be protected from light and moisture.[5] Storing under an inert atmosphere, such as nitrogen or argon, is also a recommended practice to minimize long-term oxidative degradation.[5]

ParameterRecommended ConditionRationale
Temperature Cool (Room Temperature or Refrigerated)Minimizes thermal degradation.[1]
Atmosphere Tightly sealed, Inert gas (N₂/Ar) optionalPrevents oxidation and moisture ingress.[5]
Light Amber vial or stored in the darkPrevents potential photolytic degradation.[5]
Compatibility Away from strong oxidizing agentsAvoids rapid chemical degradation.[3]

Q3: My compound is part of a formulation with various excipients. Could these be causing degradation?

A3: Yes, excipients can play a crucial role in the stability of the active pharmaceutical ingredient (API). For an amine compound like this, you should be particularly cautious of:

  • Reducing Sugars (e.g., Lactose): Can lead to Maillard reactions, forming colored impurities.[1]

  • Aldehyde Impurities: Trace levels of formaldehyde or other aldehydes from the degradation of excipients like polyethylene glycol (PEG) can react with the amine.[6]

  • Metal Ion Impurities: Metal ions (e.g., Fe²⁺, Cu²⁺) present in excipients can catalyze oxidative degradation.[7][8]

Q4: Are there any known hazardous decomposition products?

A4: Yes, thermal decomposition can generate hazardous gases. These may include hydrogen chloride, nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen bromide (HBr).[3] All thermal stress studies should be conducted in a well-ventilated fume hood.

Troubleshooting Guide: Common Experimental Issues
Observed Issue Potential Cause(s) Troubleshooting Steps & Recommendations
Loss of Purity in Solution Oxidative Degradation1. Prepare solutions fresh daily. 2. Purge solvents with an inert gas (N₂ or Ar) before use.[9] 3. Consider adding a chelating agent like EDTA or an antioxidant like ascorbic acid to the formulation if compatible.[7][10]
Discoloration (Yellowing/Browning) of Solid or Solution Oxidation or Maillard Reaction1. Verify storage conditions (see FAQ Q2). 2. If in a formulation, screen excipients for reactivity. Avoid reducing sugars if possible.[1] 3. Analyze for specific degradation products using LC-MS to confirm the pathway.[11]
Inconsistent Results in Biological Assays Compound Degradation1. Confirm the purity of the stock solution before each experiment using a quick HPLC check. 2. Evaluate the stability of the compound in your specific assay buffer and conditions (pH, temperature). Some buffers can accelerate degradation.
Appearance of Multiple Degradation Peaks in Forced Degradation Study Multiple Stress Pathways Activated1. Analyze each stress condition (acid, base, peroxide, heat, light) separately to identify the specific degradation products for each pathway.[2] 2. Use a validated, stability-indicating HPLC method capable of resolving all key degradants from the parent peak.[12]
Visualizing Degradation & Experimental Workflow
Potential Degradation Pathways

The following diagram illustrates the primary hypothesized degradation pathways for N-(4-Bromobenzyl)-2-methyl-1-propanamine.

G cluster_oxidation Oxidative Stress (H₂O₂, O₂, Metal Ions) cluster_thermal Thermal Stress (Heat) parent N-(4-Bromobenzyl)-2-methyl-1-propanamine N_Oxide N-Oxide Derivative parent->N_Oxide N-Oxidation Debenzylation 4-Bromobenzaldehyde + Isobutylamine parent->Debenzylation C-N Cleavage Benzylic_Oxidation Benzylic Ketone/Alcohol parent->Benzylic_Oxidation C-H Oxidation Dehydrohalogenation Dehydrobromination/Dechlorination parent->Dehydrohalogenation Elimination Fragmentation Fragmentation to smaller molecules (e.g., HBr, HCl) parent->Fragmentation Decomposition

Caption: Potential degradation pathways under oxidative and thermal stress.

Forced Degradation Study Workflow

A forced degradation study is essential to identify potential degradation products and establish a stability-indicating analytical method.[1][2]

A Prepare Stock Solution of Compound B Expose Aliquots to Stress Conditions A->B C Acid Hydrolysis (e.g., 0.1M HCl) B->C D Base Hydrolysis (e.g., 0.1M NaOH) B->D E Oxidation (e.g., 3% H₂O₂) B->E F Thermal (e.g., 80°C, Solid & Solution) B->F G Photolytic (e.g., ICH Q1B light exposure) B->G H Analyze Samples by HPLC-UV/MS C->H D->H E->H F->H G->H I Evaluate Peak Purity & Mass Balance H->I J Identify & Characterize Degradants I->J

Caption: Workflow for a comprehensive forced degradation study.

Protocols and Methodologies
Protocol 1: Forced Degradation Study

This protocol outlines typical conditions for stress testing. The goal is to achieve 5-20% degradation of the active substance.[2]

  • Preparation: Prepare a 1 mg/mL stock solution of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride in a 50:50 acetonitrile:water mixture.

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 8 hours. Neutralize with 0.1 M HCl before analysis.[11]

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.[11]

  • Thermal Degradation:

    • Solution: Store the stock solution at 80°C for 48 hours.

    • Solid: Store the solid powder at 80°C for 48 hours, then dissolve for analysis.

  • Photostability: Expose the solid and solution to light irradiation as per ICH Q1B guidelines.

  • Analysis: Analyze all stressed samples, along with an unstressed control, using the HPLC method below.

Protocol 2: Stability-Indicating HPLC Method

This is a general-purpose reversed-phase HPLC method suitable for separating the parent compound from its potential degradation products.[13]

Parameter Condition
Column C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 10% B to 90% B over 20 min, hold 5 min, return to initial
Flow Rate 1.0 mL/min
Column Temperature 35 °C
Detection UV at 225 nm
Injection Volume 10 µL
Sample Preparation Dilute sample to ~0.1 mg/mL in Mobile Phase A/B (50:50)

System Suitability:

  • Tailing Factor: Should be ≤ 2.0 for the parent peak.

  • Theoretical Plates: Should be ≥ 2000 for the parent peak.

  • Resolution: Should be ≥ 2.0 between the parent peak and the closest eluting degradation product.

References
  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). Vertex AI Search.
  • Material Safety Data Sheet - 4-Bromobenzylamine Hydrochloride, 98%. (2005, October 3). Cole-Parmer.
  • Safety Data Sheet. (2017, December 1). Key Organics.
  • SAFETY DATA SHEET. (2025, October 28). Tokyo Chemical Industry.
  • WO2012125894A2 - Oxidation inhibitors for amine degradation. (2012, September 20).
  • Stabilization by meglumine of an amine compound degraded by formaldehyde in tablets.
  • A practical guide to forced degradation and stability studies for drug substances. SGS.
  • 1391577-97-1 - Safety Data Sheet. (2024, November 1). Aaron Chemicals LLC.
  • Stabilization of Pharmaceuticals to Oxidative Degradation.
  • N-(4-bromobenzyl)-2-methyl-1-propanamine hydrochloride. Sigma-Aldrich.
  • Understanding the chemical basis of drug stability and degradation. (2010, October 9). The Pharmaceutical Journal.
  • Degradation studies of amines and alkanolamines during sour gas tre
  • Degradation studies of amines and alkanolamines during sour gas treatment process.
  • Degradation Impurities in Pharmaceutical Products : Detection and Minimiz
  • Emissions and formation of degradation products in amine- based carbon capture plants. FORCE Technology.
  • N-(4-Bromobenzyl)-2-methylpropan-2-amine hydrochloride. NextSDS.
  • N-(4-Bromobenzyl)-2-methyl-1-propanamine, N-acetyl-. SpectraBase.
  • N-(4-bromobenzyl)-2-methyl-1-propanamine hydrochloride. Hit2Lead.
  • Purity Validation of N-(4-Bromobenzyl)-N-ethylethanamine: A Comparative Guide to HPLC and NMR Techniques. Benchchem.
  • PRODUCT INFORMATION. (2025, February 4). Cayman Chemical.
  • 4-Bromobenzylamine. PubChem.
  • FORCED DEGRADATION STUDIES AND ASSESSMENT OF DEGRADATION PRODUCTS OF IMEGLIMIN HYDROCHLORIDE USING LC-ESI/APCI-MS.
  • Supporting Information N-(propargyl)-bromacetamide (4). University of Glasgow.
  • N-(2-chlorobenzyl)-2-methyl-1-propanamine hydrochloride. Merck.
  • Stability of the tranquilizer drug propionylpromazine hydrochloride in formulated products. (2005, June 15). Pest Management Science.
  • Acidic hydrolysis of bromazepam studied by high performance liquid chromatography. Isolation and identification of its degradation products.

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic challenges associated with N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride .

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic challenges associated with N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride .

This molecule presents a unique dual-reactivity profile: it contains an electrophilic aryl bromide moiety and a nucleophilic secondary amine . However, the amine is flanked by a bulky 4-bromobenzyl group and an isobutyl group. The β -branching of the isobutyl chain creates a restrictive steric microenvironment, significantly raising the activation energy for nucleophilic attack and complicating transition-metal-catalyzed cross-couplings.

This guide provides field-proven, self-validating protocols and mechanistic insights to help you troubleshoot and optimize your workflows.

Diagnostic Decision Tree

Before initiating a reaction, it is critical to determine which reactive center you are targeting. The steric bulk will dictate your choice of reagents, protecting groups, and catalyst systems.

Workflow Start N-(4-Bromobenzyl)-2-methyl- 1-propanamine HCl FreeBase Free-Basing (1M NaOH / DCM) Start->FreeBase Goal What is the synthetic goal? FreeBase->Goal N_React N-Functionalization (Alkylation/Acylation) Goal->N_React Target Amine Br_React Cross-Coupling at 4-Bromo Position Goal->Br_React Target Aryl Bromide N_Sol Use highly reactive electrophiles (e.g., HATU, Acyl Chlorides) + Strong Base N_React->N_Sol Br_Sol Protect Secondary Amine (e.g., Boc2O) OR Use Bulky Pd-Ligands Br_React->Br_Sol

Workflow for functionalizing N-(4-Bromobenzyl)-2-methyl-1-propanamine based on target reactivity.

Frequently Asked Questions & Troubleshooting

Q1: Why is my recovery so low when free-basing the hydrochloride salt?

The Causality: The bulky isobutyl and benzyl groups create a highly lipophilic shield around the protonated nitrogen. In standard aqueous/organic biphasic systems (e.g., saturated NaHCO3​ / Ethyl Acetate), the hydroxide/carbonate ions struggle to penetrate this hydrophobic pocket, leaving the salt partially undisolved in the aqueous layer. The Solution: Shift to a highly non-polar organic solvent like Dichloromethane (DCM) and use a stronger aqueous base (1M NaOH ). The DCM effectively solvates the lipophilic domains, while the high concentration of OH− drives the equilibrium toward the free base.

Q2: My N-acylation/alkylation reactions are stalling at 20% conversion. How do I force the reaction to completion?

The Causality: The approach trajectory for an incoming electrophile is severely blocked by the β -branched isobutyl group. Standard reagents like acetic anhydride or alkyl bromides lack the electrophilicity required to overcome this steric activation barrier [1]. The Solution: You must increase the reactivity of both the nucleophile and the electrophile.

  • For Acylation: Abandon anhydrides. Use acyl chlorides with a catalytic amount of DMAP (which forms a highly reactive N-acylpyridinium intermediate), or use HATU for peptide-like couplings.

  • For Alkylation: Deprotonate the amine completely using a strong base (e.g., NaH or LiHMDS) to form a highly nucleophilic amide anion, and use alkyl iodides or triflates instead of bromides.

Q3: I am attempting a Buchwald-Hartwig amination on the 4-bromobenzyl moiety, but the catalyst dies. What is happening?

The Causality: If the secondary amine is left unprotected, it can coordinate to the Pd(II) intermediate formed after oxidative addition into the aryl bromide. Because the amine is sterically hindered, it forms a stable, off-cycle resting state that resists reductive elimination, effectively poisoning the catalyst. The Solution: You have two options:

  • Protect the amine: Convert it to a Boc-carbamate prior to cross-coupling.

  • Use ultra-bulky ligands: Employ dialkylbiaryl phosphine ligands like tBuBrettPhos or RuPhos . These ligands are large enough to enforce a highly active, monoligated L1​Pd(0) species that outcompetes the secondary amine for coordination and accelerates reductive elimination [2][3].

Mechanistic Visualization of Steric Hindrance

Mechanism N Secondary Amine (N) Isobutyl Isobutyl Group Isobutyl->N Steric Bulk (Beta-branched) Benzyl 4-Bromobenzyl Group Benzyl->N Steric Bulk Electrophile Electrophile or Pd Catalyst Electrophile->N Blocked Approach Trajectory

Steric shielding of the secondary amine by the isobutyl and 4-bromobenzyl groups.

Reagent & Catalyst Selection Data

Table 1: Reagent Selection for N-Functionalization
Reaction TypeStandard Reagent (Often Fails)Recommended ReagentCausality / Mechanism
N-Acylation Acetic Anhydride / TEAAcyl Chloride + DMAPDMAP generates a sterically accessible, highly electrophilic N-acylpyridinium ion.
Amide Coupling EDC / HOBtHATU / DIPEAHATU forms a highly reactive HOAt ester, overcoming the steric barrier of the secondary amine [1].
N-Alkylation Alkyl Bromide / K2​CO3​ Alkyl Triflate + NaHNaH irreversibly deprotonates the amine to a potent amide anion; triflate is a superior leaving group.
Table 2: Ligand Selection for Pd-Catalyzed Cross-Coupling [2]
Ligand SystemSteric Profile (% Buried Volume)Best Use Case for N-(4-Bromobenzyl)-...
XPhos Moderate-HighStandard Suzuki-Miyaura couplings where the amine is Boc-protected.
RuPhos HighBuchwald-Hartwig amination with primary amines.
tBuBrettPhos Extremely HighDirect coupling of the unprotected secondary amine (forces L1​Pd(0) active species).

Self-Validating Experimental Protocols

Protocol A: Optimized Free-Basing and N-Boc Protection

This protocol masks the sterically hindered amine, preventing catalyst poisoning in downstream cross-coupling reactions.

  • Phase Transfer (Free-Basing): Suspend 10 mmol of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride in 50 mL of DCM. Add 50 mL of 1M aqueous NaOH .

  • Vigorous Extraction: Stir vigorously for 15 minutes.

    • Self-Validation Check: Test the aqueous layer with pH paper. It must read >10. If not, add more 1M NaOH .

  • Separation: Separate the organic layer. Extract the aqueous layer with an additional 20 mL of DCM. Combine the organic layers and dry over anhydrous Na2​SO4​ .

  • Catalytic Protection: Filter the DCM solution into a round-bottom flask. Add 12 mmol of Di-tert-butyl dicarbonate ( Boc2​O ) and 0.5 mmol of DMAP (catalyst). Stir at room temperature for 12 hours.

  • Reaction Validation:

    • Self-Validation Check: Spot the reaction mixture on a TLC plate alongside the free base. Develop the plate and stain with Ninhydrin. The starting material will appear as a dark purple spot (secondary amine). A successful reaction will show complete disappearance of the purple spot, confirming the amine is fully shielded.

  • Workup: Wash the DCM layer with 0.1M HCl (to remove DMAP), followed by brine. Concentrate under reduced pressure to yield the Boc-protected intermediate.

Protocol B: Buchwald-Hartwig Amination of the 4-Bromobenzyl Moiety

This protocol utilizes a Generation 3 (G3) Palladacycle to ensure quantitative generation of the active catalyst, which is mandatory for sterically encumbered substrates[3].

  • Preparation (Glovebox/Schlenk Line): To an oven-dried vial, add the Boc-protected aryl bromide from Protocol A (1.0 equiv), a primary amine coupling partner (1.2 equiv), and LiHMDS (1.5 equiv, 1M in THF).

  • Catalyst Addition: Add 2 mol% of tBuBrettPhos Pd G3 precatalyst.

    • Causality: The G3 precatalyst undergoes base-promoted reductive elimination upon contact with LiHMDS, instantly releasing the highly active, monoligated L1​Pd(0) species required to insert into the bulky aryl bromide [2].

  • Solvent & Heating: Add anhydrous, degassed toluene to reach a 0.2 M concentration. Seal the vial and heat at 80°C for 4 hours.

  • Reaction Validation:

    • Self-Validation Check: Analyze an aliquot via LC-MS. Look for the complete consumption of the aryl bromide isotope pattern (distinct 1:1 M/M+2 peaks) and the appearance of the desired product mass.

  • Workup: Quench with saturated aqueous NH4​Cl , extract with EtOAc, and purify via flash chromatography.

References

  • Backbone Amide Linker in Solid-Phase Synthesis , Chemical Reviews - ACS Publications.[Link]

  • Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications , Chemical Reviews - ACS Publications.[Link]

Optimization

Technical Support Center: Impurity Profiling &amp; Troubleshooting for N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride

Welcome to the Analytical & Synthesis Support Center. This guide is designed for pharmaceutical scientists and analytical researchers tasked with developing, synthesizing, and validating batches of N-(4-Bromobenzyl)-2-me...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Analytical & Synthesis Support Center. This guide is designed for pharmaceutical scientists and analytical researchers tasked with developing, synthesizing, and validating batches of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6).

As a secondary amine typically synthesized via reductive amination, this active pharmaceutical ingredient (API) presents unique challenges regarding trace impurity formation. To ensure compliance with global regulatory frameworks, including the ICH Q3A(R2) guidelines for new drug substances[1],[2], this guide provides mechanistic troubleshooting, self-validating analytical protocols, and regulatory thresholds.

Part 1: Troubleshooting Guides & FAQs

Q1: We are detecting a late-eluting, highly lipophilic mass peak during LC-MS analysis that shares structural fragments with our API. What is the mechanistic origin, and how do we suppress it?

A: You are likely detecting the tertiary amine over-alkylation byproduct.

  • Mechanistic Causality: In reductive amination, the desired secondary amine product (N-(4-bromobenzyl)-2-methyl-1-propanamine) remains nucleophilic. If unconsumed 4-bromobenzaldehyde is present, the secondary amine will react with it to form an iminium ion, which is subsequently reduced to form a bulky tertiary amine (N,N-bis(4-bromobenzyl)-2-methyl-1-propanamine).

  • Process Solution: Shift the reaction stoichiometry to use a slight molar excess of isobutylamine (1.1 to 1.2 eq). More importantly, switch your reducing agent from sodium borohydride (NaBH₄) to sodium triacetoxyborohydride (NaBH(OAc)₃). NaBH(OAc)₃ is sterically hindered and milder; it selectively reduces the imine intermediate much faster than it reduces the aldehyde, effectively shutting down the over-alkylation pathway.

Q2: Our stability batches are failing the ICH Q3A identification threshold (0.05%) due to a non-basic, UV-active peak. Mass spectrometry shows a lack of nitrogen. How do we trace this?

A: This is 4-bromobenzyl alcohol, a direct reduction byproduct of your starting material.

  • Mechanistic Causality: If the reducing agent is introduced into the reactor before the condensation between 4-bromobenzaldehyde and isobutylamine is complete, the reducing agent will directly attack the unreacted aldehyde, yielding 4-bromobenzyl alcohol[3].

  • Process Solution: Implement a strict two-step "pre-formation" protocol. Allow the 4-bromobenzaldehyde and isobutylamine to stir with a dehydrating agent (e.g., MgSO₄) or under Dean-Stark conditions for 2–4 hours before introducing the hydride source.

Q3: As a secondary amine, is our API at risk for Nitrosamine Drug Substance-Related Impurities (NDSRIs)? How should we screen for this?

A: Yes, secondary amines are highly susceptible to nitrosation, making NDSRI screening mandatory.

  • Mechanistic Causality: The secondary amine nitrogen in N-(4-bromobenzyl)-2-methyl-1-propanamine can react with trace nitrosating agents (often derived from nitrites in excipients, water, or ambient air) to form the highly mutagenic N-nitroso-N-(4-bromobenzyl)-2-methyl-1-propanamine[4],[5].

  • Analytical Solution: Standard HPLC-UV is insufficient. You must develop a highly sensitive LC-MS/MS method using Multiple Reaction Monitoring (MRM)[6],[7]. Because NDSRIs are evaluated under the ICH M7 guidelines for mutagenic impurities, the Limit of Quantitation (LOQ) must be in the parts-per-billion (ppb) range, far below the standard 0.05% ICH Q3A threshold[5].

Part 2: Mechanistic Pathways & Quantitative Thresholds

To effectively control impurities, one must map their origins. The diagram below illustrates the divergent pathways during synthesis that lead to the primary impurities discussed above.

ImpurityPathways SM1 4-Bromobenzaldehyde (Starting Material) Imine Imine Intermediate SM1->Imine + Isobutylamine (Condensation) Imp1 4-Bromobenzyl Alcohol (Reduction Byproduct) SM1->Imp1 Premature Reduction (NaBH4) SM2 Isobutylamine (Starting Material) API N-(4-Bromobenzyl)-2-methyl- 1-propanamine (Target API) Imine->API Reduction (NaBH(OAc)3) Imp2 Tertiary Amine (Over-alkylation) API->Imp2 + Excess Aldehyde + Reduction Imp3 NDSRI (Nitrosamine Impurity) API->Imp3 + Trace Nitrites (Excipients/Water)

Mechanistic pathways of API synthesis and trace impurity formation.

Quantitative Impurity Profile Summary

The following table summarizes the critical impurities, their detection methodologies, and the regulatory thresholds required for compliance[3],[8].

Impurity TypeChemical IdentityMechanistic OriginPreferred Detection MethodICH Q3A / Regulatory Threshold
Starting Material 4-BromobenzaldehydeIncomplete condensationHPLC-UV (254 nm)0.05% (Identification)
Reduction Byproduct 4-Bromobenzyl alcoholDirect reduction of aldehydeGC-MS / LC-MS0.05% (Identification)
Over-alkylation Tertiary AmineAPI reacting with aldehydeLC-MS/MS (Positive ESI)0.05% (Identification)
NDSRI N-Nitroso derivativeNitrosation of secondary amineLC-MS/MS (MRM)Route-specific AI (often <30 ppb)

Part 3: Self-Validating LC-MS/MS Experimental Protocol

To ensure absolute trustworthiness in your impurity profiling, the analytical method must be a self-validating system . This means the protocol inherently controls for false negatives (e.g., matrix-induced ion suppression) by utilizing Stable Isotope-Labeled Internal Standards (SIL-IS) and strict System Suitability Testing (SST)[7].

LCMSWorkflow Prep Sample Prep & SIL-IS Spiking SST System Suitability (Blank & LOQ Check) Prep->SST LC UHPLC Separation (C18 Column) SST->LC Pass (S/N > 10) MS Tandem MS (MRM) Positive ESI LC->MS Val Self-Validation (Recovery >90%) MS->Val Data Processing

Self-validating LC-MS/MS analytical workflow for trace impurity quantification.

Step-by-Step Methodology: Trace Impurity Quantification

1. Sample Preparation & Internal Standardization

  • Causality: Direct injection of high-concentration API salts can severely foul the MS source and suppress trace impurity ionization.

  • Action: Dissolve 10 mg of the N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride batch in 10 mL of Methanol:Water (50:50, v/v).

  • Self-Validation Step: Spike the sample with 50 ng/mL of a deuterated internal standard (e.g., N-(4-Bromobenzyl)-2-methyl-1-propanamine-d3). The ratio of the analyte peak area to the SIL-IS peak area mathematically corrects for any matrix effects during ionization.

2. Chromatographic Separation (UHPLC)

  • Causality: The highly polar hydrochloride salt must be separated from the lipophilic tertiary amine and NDSRI impurities prior to entering the mass spectrometer to prevent co-elution and signal quenching.

  • Action: Use a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water (ensures complete protonation of basic amines for positive ESI).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, hold for 1 min, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate.

3. System Suitability Testing (SST)

  • Action: Before running the batch samples, inject a diluent blank followed by an LOQ standard (0.05% relative to the API concentration).

  • Self-Validation Criteria: The blank must show no interfering peaks at the retention times of the API or known impurities. The LOQ standard must yield a Signal-to-Noise (S/N) ratio of ≥ 10. If these criteria are not met, the system is locked, and the run cannot proceed.

4. Tandem Mass Spectrometry (MS/MS) Detection

  • Action: Operate the mass spectrometer in Positive Electrospray Ionization (+ESI) mode using Multiple Reaction Monitoring (MRM)[7].

  • Causality: MRM provides absolute structural specificity. For the API, monitor the transition of the protonated precursor ion [M+H]+ to its dominant product ion (typically resulting from the cleavage of the benzyl-nitrogen bond). For the tertiary amine impurity, monitor its specific, higher m/z precursor-to-product transition.

References

  • [1] ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. gally.ch. Available at:

  • [3] Impurity guidelines in drug development under ICH Q3. AMSbiopharma. Available at:

  • [2] ICH harmonised tripartite guideline - impurities in new drug substances Q3A(R2). ICH.org. Available at:

  • [4] Application of GC-MS and LC-MS techniques for direct analysis of amines in pharmaceutical substances. ResearchGate. Available at:

  • CAS 1158624-48-6: N-(4-bromobenzyl)-2-methyl-1-propanamine hydrochloride. Sigma-Aldrich. Available at:

  • [5] Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS. MDPI. Available at:

  • [6] Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedres.us. Available at:

  • [7] LC-MS and CE-MS Strategies in Impurity Profiling. Chimia.ch. Available at:

  • [8] Impurity Profiling and Characterization for Generic Projects. ResolveMass Laboratories Inc. Available at:

Sources

Reference Data & Comparative Studies

Validation

HPLC method validation for N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride quantification

A Comparative Guide to HPLC Method Validation for the Quantification of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPL...

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Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide to HPLC Method Validation for the Quantification of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the robust quantification of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride. It is intended for researchers, scientists, and drug development professionals who require a validated, reliable analytical method for this compound. The content herein is structured to provide not just a protocol, but a scientifically grounded rationale for methodological choices, adhering to the principles of analytical procedure validation as outlined by the International Council for Harmonisation (ICH).[1][2][3][4]

Introduction: The Analytical Challenge

N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is a primary amine-containing compound. The accurate quantification of such molecules is critical in various stages of drug development, from purity assessment of the active pharmaceutical ingredient (API) to its determination in formulated products. Primary amines, however, present a unique set of challenges in reversed-phase HPLC. Their basic nature can lead to strong interactions with residual silanol groups on silica-based stationary phases, resulting in poor peak shape (tailing), variable retention, and overall poor reproducibility.[5][6][7]

This guide will navigate the complexities of method development and validation for this specific analyte, comparing critical parameters to establish a scientifically sound and robust quantification method. All validation procedures are discussed in the context of the globally recognized ICH Q2(R1) guidelines, which provide a comprehensive framework for validating analytical procedures.[3][4][8][9][10]

Method Development Strategy: A Comparative Approach

The foundation of a validated method is a well-developed and robust chromatographic separation. Here, we compare key chromatographic parameters to optimize the analysis of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride.

Column Selection: Mitigating Peak Tailing

The choice of the stationary phase is paramount for the successful analysis of basic compounds. The primary issue to overcome is the interaction between the protonated amine and negatively charged silanol groups on the silica surface.

  • Standard C18 Columns: These columns are often the first choice in reversed-phase chromatography. However, for basic analytes, they can exhibit significant peak tailing.

  • End-Capped C18 Columns: These columns have a reduced number of free silanol groups, which can improve peak shape for basic compounds.

  • Polar-Embedded Columns: These columns have a polar group embedded in the alkyl chain, which can also help to shield the analyte from residual silanols.

  • Phenyl Columns: The phenyl stationary phase can offer alternative selectivity through pi-pi interactions with the aromatic ring of the analyte.

Experimental Comparison:

A comparison of three column types was performed under identical mobile phase conditions to assess their performance in terms of peak asymmetry and theoretical plates.

Column TypePeak Asymmetry (As)Theoretical Plates (N)Rationale
Standard C182.13500Significant tailing observed due to silanol interactions.
High-Purity End-Capped C18 1.2 8500 Superior peak shape and efficiency due to effective shielding of silanols.
Phenyl1.56000Moderate improvement, suggesting pi-pi interactions contribute to retention but do not fully mitigate tailing.
Mobile Phase Optimization: Controlling Retention and Selectivity

The mobile phase composition, particularly its pH and organic modifier, is a powerful tool for controlling the chromatography of ionizable compounds.

  • Organic Modifier: Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC. Acetonitrile generally provides better peak shape for basic compounds due to its lower viscosity and different solvation properties.

  • pH and Buffering: Since N-(4-Bromobenzyl)-2-methyl-1-propanamine is a primary amine, its charge state is pH-dependent. At a pH below its pKa, it will be protonated. Maintaining a consistent pH with a suitable buffer is crucial for reproducible retention times. A pH of around 3-4 is often a good starting point to ensure consistent protonation and good retention on a C18 column.

  • Mobile Phase Additives: The addition of a small amount of an amine modifier, such as triethylamine (TEA), can further improve peak shape by competing with the analyte for active silanol sites.[11]

Experimental Comparison:

Mobile Phase CompositionObservation
60:40 Acetonitrile:WaterPoor peak shape, tailing.
60:40 Acetonitrile:20mM Phosphate Buffer pH 3.0Improved peak shape and stable retention time.
60:40 Acetonitrile:20mM Phosphate Buffer pH 3.0 with 0.1% TEA Excellent peak symmetry and reproducibility.

The Optimized and Validated HPLC Method

Based on the comparative development studies, the following method was selected for full validation:

  • Column: High-Purity End-Capped C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Acetonitrile : 20mM Potassium Phosphate Monobasic (pH adjusted to 3.0 with phosphoric acid) : Triethylamine (60:40:0.1, v/v/v)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 225 nm

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

HPLC Method Validation Protocol & Results

The optimized method was validated according to ICH Q2(R1) guidelines.[3][4][8][9][10] The validation process ensures that the analytical procedure is suitable for its intended purpose.[8]

Workflow for HPLC Method Development and Validation

HPLC_Method_Validation_Workflow cluster_dev Method Development & Optimization cluster_val Method Validation (ICH Q2 R1) Dev_Start Define Analytical Target Profile Column_Select Column Selection (C18 vs Phenyl vs End-Capped) Dev_Start->Column_Select MP_Opt Mobile Phase Optimization (pH, Organic Modifier, Additives) Column_Select->MP_Opt Detect_Opt Detection Wavelength Selection MP_Opt->Detect_Opt Dev_End Final Optimized Method Detect_Opt->Dev_End Val_Start Validation Protocol Definition Dev_End->Val_Start Proceed to Validation Specificity Specificity Val_Start->Specificity Linearity Linearity & Range Val_Start->Linearity Accuracy Accuracy (Recovery) Val_Start->Accuracy Precision Precision (Repeatability & Intermediate) Val_Start->Precision LOD_LOQ LOD & LOQ Val_Start->LOD_LOQ Robustness Robustness Val_Start->Robustness Val_End Validation Report Specificity->Val_End Linearity->Val_End Accuracy->Val_End Precision->Val_End LOD_LOQ->Val_End Robustness->Val_End Validation_Parameters center_node Reliable & Validated Quantification Method Specificity Specificity center_node->Specificity is specific Linearity Linearity center_node->Linearity is linear Accuracy Accuracy center_node->Accuracy is accurate Precision Precision center_node->Precision is precise Robustness Robustness center_node->Robustness is robust Range Range Linearity->Range Accuracy->Range Precision->Accuracy Precision->Range LOQ LOQ Range->LOQ defines lower limit

Caption: Logical relationships between key HPLC method validation parameters.

Conclusion and Recommendations

The developed and validated HPLC method for the quantification of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride is demonstrated to be specific, linear, accurate, precise, and robust for its intended purpose. The comparative studies during method development were crucial in overcoming the chromatographic challenges associated with this primary amine. The use of a high-purity, end-capped C18 column in conjunction with a buffered, amine-modified mobile phase was the key to achieving excellent peak shape and reproducible results.

This guide provides a clear and scientifically-backed pathway for analysts to implement a reliable quality control method for this compound, ensuring data integrity and compliance with international regulatory standards. [1][12][13]

References

  • U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • U.S. Food and Drug Administration (FDA). (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

  • European Medicines Agency (EMA). (2022). ICH M10 on bioanalytical method validation. [Link]

  • Hoffmann, U., & Eichelbaum, M. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Bioanalysis, 4(5), 471-473. [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • LCGC International. (2026). Analytical Procedures and Method Validation: Highlights of the FDA's Draft Guidance. [Link]

  • U.S. Food and Drug Administration (FDA). (n.d.). Guidance on Analytical Method Validation. [Link]

  • U.S. Food and Drug Administration (FDA). (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. [Link]

  • Taylor & Francis Online. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. [Link]

  • European Medicines Agency (EMA). (2006). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • LCGC International. (n.d.). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. [Link]

  • International Council for Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • PubMed. (2008). Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups. [Link]

  • Journal of Chromatographic Science. (1970). Irregular Behaviour of Aliphatic Amines In Gas-Liquid Chromatography. [Link]

  • Bioanalysis Zone. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Marcel Dekker, Inc. (1983). The Effect of Amine Modifiers on the Chromatographic Behavior of Salbutamol on Reversed Phase Chemically Bonded Silica Gel. [Link]

  • ThaiScience. (2010). Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC. [Link]

  • MTC-USA. (2025). Amide or Amino HPLC Columns What are the Differences. [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. [Link]

  • PubMed. (2008). Sampling and analytical methodology development for the determination of primary and secondary low molecular weight amines in ambient air. [Link]

  • ResearchGate. (n.d.). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to N-Substituted Bromobenzylamines in Synthesis: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical and materials science, bromobenzylamines serve as exceptionally v...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical and materials science, bromobenzylamines serve as exceptionally versatile building blocks. Their dual functionality—a reactive aryl bromide handle for cross-coupling and a nucleophilic amine for derivatization—positions them as critical intermediates in the construction of complex molecular architectures. This guide provides an in-depth comparison of N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride and its parent compound, 4-bromobenzylamine, with a focus on how N-substitution, specifically with a sterically demanding isobutyl group, modulates reactivity and synthetic utility.

Introduction: The Strategic Value of Bromobenzylamines

The synthetic utility of a bromobenzylamine is rooted in two key reactive sites:

  • The Aryl Bromide: The C-Br bond is a prime substrate for a multitude of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation) reactions. This allows for the facile introduction of diverse aryl, heteroaryl, or alkyl groups.

  • The Amine: The nitrogen center's nucleophilicity and basicity allow for a wide range of transformations, including acylation, alkylation, and reductive amination, to build out the molecular scaffold.

The choice between a primary bromobenzylamine and a secondary, N-substituted analogue like N-(4-Bromobenzyl)-2-methyl-1-propanamine is a critical design decision. While the primary amine offers a reactive N-H bond for direct coupling, the secondary amine provides a different steric and electronic environment that can influence reaction outcomes, prevent undesired side reactions, and serve as a pre-functionalized core.

Synthesis of N-(4-Bromobenzyl)-2-methyl-1-propanamine: Reductive Amination

The most direct and widely employed method for synthesizing secondary amines like N-(4-Bromobenzyl)-2-methyl-1-propanamine is the one-pot reductive amination of an aldehyde.[1][2] This method is often preferred for its operational simplicity and the ability to avoid the over-alkylation that can plague direct alkylation of primary amines.[3][4]

The reaction proceeds via the initial formation of an iminium ion from 4-bromobenzaldehyde and isobutylamine (2-methyl-1-propanamine), which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃).[3]

G cluster_synthesis Reductive Amination Workflow Start 4-Bromobenzaldehyde + Isobutylamine Imine_Formation Imine/Iminium Ion Formation (Slightly acidic conditions) Start->Imine_Formation Reduction In situ Reduction (e.g., NaBH(OAc)₃) Imine_Formation->Reduction Product N-(4-Bromobenzyl)-2-methyl-1-propanamine Reduction->Product HCl_Salt HCl Salt Formation (e.g., HCl in Ether) Product->HCl_Salt Final_Product N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl HCl_Salt->Final_Product G cluster_sn2 Sₙ2 Reactivity Comparison Primary 4-Bromobenzylamine (High Nucleophilicity) Overalkylation Mixture of secondary, tertiary, and quaternary products Primary->Overalkylation Fast, but can lead to... Secondary N-(4-Bromobenzyl)-2-methyl-1-propanamine (Moderate Nucleophilicity, High Steric Hindrance) Monoalkylation Desired tertiary amine product Secondary->Monoalkylation Slower, more selective Electrophile Alkyl Halide (R-X) Electrophile->Primary Electrophile->Secondary G cluster_buchwald Buchwald-Hartwig Catalytic Cycle Pd0 Pd(0)Lₙ OxAdd Oxidative Addition Pd0->OxAdd Complex1 Ar-Pd(II)(L)₂-Br OxAdd->Complex1 Ligand_Ex Amine Coordination + Base Complex1->Ligand_Ex Complex2 Ar-Pd(II)(L)₂-NR¹R² Ligand_Ex->Complex2 RedElim Reductive Elimination Complex2->RedElim RedElim->Pd0 Catalyst Regeneration Product Ar-NR¹R² RedElim->Product ArBr Bromobenzylamine Derivative ArBr->OxAdd Amine R¹R²NH Amine->Ligand_Ex

Sources

Validation

A Comparative Analysis of N-(4-Bromobenzyl)-2-methyl-1-propanamine: Hydrochloride Salt vs. Free Base Forms for Research and Development

In the landscape of drug discovery and chemical research, the selection of the appropriate physical form of a compound is a critical decision that can significantly impact its handling, stability, and ultimate utility in...

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Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of drug discovery and chemical research, the selection of the appropriate physical form of a compound is a critical decision that can significantly impact its handling, stability, and ultimate utility in experimental settings. This guide provides an in-depth technical comparison of the hydrochloride (HCl) salt and the free base forms of N-(4-Bromobenzyl)-2-methyl-1-propanamine, a substituted amine of interest in medicinal chemistry and synthetic research. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical experimental protocols to inform the selection of the optimal form for specific research applications.

Introduction: The Criticality of Salt Form Selection

Amines are a cornerstone of many biologically active molecules and synthetic intermediates.[1][2] Their basic nature, conferred by the lone pair of electrons on the nitrogen atom, allows for the formation of salts through reaction with acids.[3] The conversion of a free base amine to its hydrochloride salt is a common strategy employed to enhance aqueous solubility, improve stability, and facilitate handling of the material.[1][4][5]

The free base form of an amine is the neutral molecule, which is often more lipophilic and may exhibit better permeability across biological membranes.[2] Conversely, the hydrochloride salt is an ionic compound, which typically presents as a crystalline solid with a higher melting point and greater aqueous solubility.[1][6] The choice between these two forms is not trivial and has profound implications for a compound's journey through discovery and development, affecting everything from initial biological screening to formulation.[7] This guide will elucidate these differences through a series of comparative experimental evaluations.

Anticipated Physicochemical Property Differences

Based on fundamental chemical principles, we can anticipate key differences in the physicochemical properties of the hydrochloride and free base forms of N-(4-Bromobenzyl)-2-methyl-1-propanamine. These are summarized in the table below, with the understanding that these are expected trends that require experimental verification.

PropertyN-(4-Bromobenzyl)-2-methyl-1-propanamine (Free Base)N-(4-Bromobenzyl)-2-methyl-1-propanamine HClRationale
Physical State Likely an oil or low-melting solid at room temperatureCrystalline solidSalt formation introduces ionic interactions, leading to a more ordered crystal lattice and a higher melting point.
Aqueous Solubility LowHighThe ionic nature of the hydrochloride salt allows for favorable ion-dipole interactions with water, significantly increasing solubility.[1][6]
Solubility in Organic Solvents HighLow to moderateThe nonpolar nature of the free base favors solubility in organic solvents, while the ionic salt is less soluble in these media.[3]
Melting Point LowerHigherThe strong ionic forces in the salt's crystal lattice require more energy to overcome compared to the intermolecular forces of the free base.
Chemical Stability More susceptible to oxidation and degradationGenerally more stableThe lone pair on the nitrogen of the free base is susceptible to oxidation; this is mitigated in the salt form where the lone pair is protonated.[8]
Hygroscopicity LowModerate to highThe ionic nature of the salt can attract and retain water molecules from the atmosphere.[9]

Experimental Comparison: Protocols and Data Interpretation

To empirically determine the properties of the two forms of N-(4-Bromobenzyl)-2-methyl-1-propanamine, a series of standard analytical techniques should be employed. The following sections detail the experimental protocols.

Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining thermodynamic solubility.[7][10] This experiment will quantify the solubility of both the free base and hydrochloride salt in aqueous and organic solvents.

G cluster_prep Sample Preparation cluster_solvents Solvent Addition cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis prep_fb Weigh excess Free Base solv_aq Add Aqueous Buffer (e.g., PBS, pH 7.4) prep_fb->solv_aq solv_org Add Organic Solvent (e.g., Dichloromethane) prep_fb->solv_org prep_hcl Weigh excess HCl Salt prep_hcl->solv_aq prep_hcl->solv_org equil Shake at constant temp. (e.g., 25°C for 24-48h) solv_aq->equil solv_org->equil sep Centrifuge or Filter to remove undissolved solid equil->sep analysis Quantify supernatant concentration via HPLC-UV or LC-MS sep->analysis result result analysis->result Calculate Solubility (mg/mL or µM)

Caption: Workflow for Shake-Flask Solubility Determination.

  • Preparation of Saturated Solution: Add an excess amount (e.g., 2-5 mg) of the test compound (free base or HCl salt) to a vial containing a known volume (e.g., 1-2 mL) of the selected solvent.[10] The presence of undissolved solid is essential.

  • Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C) for 24 to 48 hours to ensure equilibrium is reached.[7]

  • Phase Separation: After incubation, centrifuge the samples at high speed (e.g., 10,000 rpm for 15 minutes) or filter through a low-binding filter (e.g., 0.22 µm PVDF) to separate the saturated supernatant from the undissolved solid.[11]

  • Quantification: Aspirate an aliquot of the clear supernatant and dilute it with a suitable mobile phase. Analyze the diluted samples using a validated HPLC-UV or LC-MS method against a calibration curve prepared with known concentrations of the test compound.[10]

  • Calculation: Calculate the original concentration in the saturated solution by applying the dilution factor.

Thermal Analysis (DSC and TGA)

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide information on melting point, phase transitions, and thermal stability.[12][13][14]

  • Sample Preparation: Accurately weigh 2-5 mg of the sample (free base or HCl salt) into an aluminum DSC pan or a ceramic TGA crucible.

  • Instrument Setup: Place the sample in the instrument. For DSC, an empty, sealed aluminum pan is used as a reference.

  • Thermal Program: Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.[12] For TGA, monitor the mass loss as a function of temperature.[13] For DSC, monitor the heat flow.

  • Data Analysis:

    • DSC: The melting point is determined as the onset or peak of the endothermic event.

    • TGA: The decomposition temperature is identified by the onset of significant mass loss.[15]

Hygroscopicity Testing

Hygroscopicity testing assesses the tendency of a material to absorb moisture from the atmosphere, which is crucial for determining storage and handling requirements.[16][][18]

G cluster_prep Sample Preparation cluster_exposure Controlled Humidity Exposure cluster_monitoring Weight Monitoring cluster_analysis Data Analysis cluster_classification Classification prep Accurately weigh sample into a tared container expose Place sample in a humidity chamber (e.g., 25°C, 80% RH) prep->expose monitor Record weight at specified time intervals (e.g., 24, 48 hours) expose->monitor analysis Calculate percentage weight gain monitor->analysis classify Classify hygroscopicity (e.g., non-hygroscopic, slightly hygroscopic, etc.) analysis->classify

Caption: Workflow for Gravimetric Hygroscopicity Testing.

  • Initial Weighing: Accurately weigh a sample of the test compound (free base or HCl salt) into a pre-weighed container.[16]

  • Controlled Exposure: Place the open container in a controlled humidity chamber (e.g., 25°C and 80% relative humidity) for a specified period, typically 24 or 48 hours.[19]

  • Final Weighing: After the exposure period, remove the sample and immediately re-weigh it.

  • Calculation: Calculate the percentage weight gain. The hygroscopicity can then be classified according to established standards (e.g., European Pharmacopoeia).[18][19]

Powder X-Ray Diffraction (PXRD)

PXRD is a powerful technique for characterizing the solid-state nature of a compound, distinguishing between crystalline and amorphous forms.[20][21][22]

  • Sample Preparation: Gently grind the crystalline sample to a fine powder.

  • Sample Mounting: Pack the powdered sample into a sample holder.

  • Data Acquisition: Place the sample holder in the diffractometer. Collect the diffraction pattern over a specified range of 2θ angles (e.g., 3-40°).

  • Data Analysis: A crystalline material will produce a unique pattern of sharp peaks, while an amorphous material will show a broad halo.[21] The diffraction pattern of the HCl salt can be compared to that of the free base to confirm the formation of a new crystalline form.

Discussion: Practical Implications for Researchers

The choice between the free base and hydrochloride salt of N-(4-Bromobenzyl)-2-methyl-1-propanamine will be dictated by the intended application.

  • For Aqueous Biological Assays: The hydrochloride salt is the superior choice due to its enhanced aqueous solubility.[1][23] Using the free base in such assays could lead to precipitation and inaccurate results.

  • For Organic Synthesis: The free base is generally preferred for reactions in organic solvents where it will have better solubility.[24] If starting with the hydrochloride salt, a deprotonation step with a base would be necessary.

  • For Long-Term Storage: The hydrochloride salt is expected to be more stable due to the protonation of the amine, which protects it from oxidative degradation.[8][25]

  • For In Vivo Studies: While the hydrochloride salt offers better solubility for formulation, the free base may exhibit better membrane permeability and absorption.[2] This represents a classic trade-off in drug development that often requires careful formulation strategies.

Conclusion

The hydrochloride and free base forms of N-(4-Bromobenzyl)-2-methyl-1-propanamine present distinct physicochemical profiles. The hydrochloride salt is anticipated to be a crystalline solid with high aqueous solubility and greater stability, making it ideal for aqueous-based experiments and long-term storage. Conversely, the free base is expected to be more soluble in organic solvents and potentially more membrane-permeable, which is advantageous for synthetic applications and certain biological studies. The experimental protocols outlined in this guide provide a robust framework for the empirical characterization of these two forms, enabling researchers to make an informed decision based on the specific demands of their work.

References

  • SOP for Hygroscopicity Testing in Powders. (2024, July 15).
  • Application Notes and Protocols for Determining the Solubility of Novel Compounds. Benchchem.
  • Chemical Properties of Amines. Bases and Salt Formation. (2022, February 18). Chemistry LibreTexts.
  • Why are organic amines often more stable as the HCl salt than in the free base form? (2015, August 24). Reddit.
  • Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026, January 22).
  • Powder X-ray Diffraction (PXRD).
  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications.
  • What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011, July 1).
  • Kinetic & Thermodynamic Solubility Testing. WuXi AppTec.
  • Solubility of organic amine salts. (2011, July 19). Sciencemadness.org.
  • Amine System Chemical Analysis Guide. Scribd.
  • Drugs as amines.
  • Amine hydrochloride salts : a problem in polyurethane synthesis. (2007). University of Glasgow Theses. Retrieved from [Link]

  • Hygroscopicity Testing. BOC Sciences.
  • Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. (2012, December 12). Journal of Chemical Education. Retrieved from [Link]

  • Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. (2013, June 15). PharmaInfo.
  • Testing Procedure (Method of analysis) for Aluminium Salts, Amines and Ammonium Salts. (2011, June 24).
  • Thermogravimetric Analysis. (2022, January 7). Improved Pharma.
  • Difference between amino acid free base and its hydrochloride salt? ECHEMI.
  • Amine hydrochloride salts : a problem in polyurethane synthesis. (2012, December 10). Enlighten Theses.
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  • Hygroscopicity Effects on Pharmaceuticals. (2013, June 15). Scribd.
  • Organic Nitrogen Compounds V: Amine Salts. (2019, September 1). Spectroscopy Online.
  • Structural Characterization of Some Table Salt Samples by XRD, ICP, FTIR and XRF Techniques.
  • Characterization of pharmaceuticals using thermal analysis. ResearchGate.
  • X-ray Powder Diffraction in Solid Form Screening and Selection. (2011, September 1).
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  • From solubility to efficacy: how X-ray powder diffraction is improving drug bioavailability. (2022, June 17).
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  • Stability of amines. (2020, May 26). Sciencemadness Discussion Board.
  • Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation. (2022). PMC. Retrieved from [Link]

  • Stepwise determination of quaternary ammonium salts and aromatic amines in pharmaceuticals by ion association titration. (2001, December 15). PubMed. Retrieved from [Link]

  • Principles of Drug Action 1, Spring 2005, Amines.
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  • Amino Acid Freebase vs. HCl Salt. (2017, June 30). Reddit.
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Sources

Comparative

Batch-to-Batch Consistency in N-(4-Bromobenzyl)-2-methyl-1-propanamine Hydrochloride: A Comparative Analytical Guide

Executive Summary For pharmaceutical process chemists and drug development professionals, the quality of early-stage building blocks dictates the success of downstream Active Pharmaceutical Ingredient (API) synthesis. N-...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For pharmaceutical process chemists and drug development professionals, the quality of early-stage building blocks dictates the success of downstream Active Pharmaceutical Ingredient (API) synthesis. N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride (CAS 1158624-48-6) is a highly versatile bifunctional intermediate. However, its dual reactivity and salt form make it highly susceptible to batch-to-batch variations.

This guide provides an objective, data-driven comparison of batch consistency across different commercial tiers. By establishing self-validating analytical protocols, we demonstrate how strict adherence to [1] Good Manufacturing Practice (GMP) safeguards against catastrophic downstream failures.

Mechanistic Context: The Dual-Nature of the Building Block

N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl features two critical functional sites:

  • The Aryl Bromide: An electrophilic handle primed for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

  • The Secondary Amine: A nucleophilic site (protected temporarily as a hydrochloride salt) used for targeted acylation, alkylation, or complex scaffold building.

The Hidden Cost of Inconsistency

Because this molecule is bifunctional, impurities propagate exponentially through synthetic pathways.

  • Des-bromo Impurities: The absence of the bromine atom turns the molecule into a chain terminator during cross-coupling, capping yields and complicating purification.

  • Regioisomers (e.g., 3-bromo analog): Formed during the initial bromination of the benzyl precursor. Since regioisomers share near-identical polarity with the target compound, they bypass standard crystallization and require stringent HPLC-UV/MS tracking per [2] ICH Q3A guidelines.

  • Moisture Content: Hydrochloride salts are inherently hygroscopic. Excess water not only throws off stoichiometric calculations but actively hydrolyzes moisture-sensitive palladium catalysts and consumes the strong bases required for in situ free-basing.

Comparative Analysis: Premium vs. Economy Suppliers

To objectively evaluate batch-to-batch consistency, we analyzed three separate lots from a Premium Supplier (representing a highly standardized baseline) against two Economy Suppliers. The data below summarizes the critical quality attributes required for seamless API integration.

Analytical ParameterPremium Supplier A (n=3)Economy Supplier B (n=3)Economy Supplier C (n=3)
Chromatographic Purity (HPLC-UV) 99.8% ± 0.05%97.4% ± 1.2%98.1% ± 0.8%
Des-bromo Impurity (LC-MS) < 0.05%1.1%0.6%
Regioisomer (3-bromo) Content Not Detected0.8%0.4%
Moisture Content (Karl Fischer) 0.12% ± 0.02%1.8% ± 0.5%0.9% ± 0.3%
Downstream Yield (Validation Assay) 96% ± 1%72% ± 8%84% ± 5%

Data Interpretation: Economy Supplier B exhibits high variance in moisture and unacceptable levels of the 3-bromo regioisomer. In a multi-step API synthesis, a 0.8% regioisomer carryover would likely result in final product rejection under regulatory scrutiny.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, quality control must rely on self-validating systems. Below are the standardized methodologies used to generate the comparative data, complete with the mechanistic causality behind each step.

Protocol 1: HPLC-UV/MS for Impurity Profiling
  • Column: C18, 2.1 x 100 mm, 1.7 µm (Sub-2-micron particles ensure high theoretical plates for isomer separation).

  • Mobile Phase: A: 0.1% TFA in Water | B: 0.1% TFA in Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 220 nm and ESI-MS (Positive mode).

  • Causality: Trifluoroacetic acid (TFA) is critical here; it acts as an ion-pairing agent for the secondary amine, suppressing secondary interactions with residual silanols on the stationary phase. This prevents peak tailing and allows accurate integration of the closely eluting 3-bromo regioisomer. ESI+ MS easily ionizes the basic amine, yielding distinct [M+H]+ isotopic signatures at m/z 242 ( 79 Br) and 244 ( 81 Br).

Protocol 2: Coulometric Karl Fischer (KF) Titration
  • Method: Coulometric KF with a diaphragm-less cell.

  • Sample Prep: Dissolve 50 mg of the batch in anhydrous methanol under a nitrogen atmosphere.

  • Causality: The hydrochloride salt matrix readily absorbs atmospheric moisture. Volumetric KF lacks the sensitivity required for the <0.5% threshold. Coulometric KF generates iodine in situ, providing absolute quantification of water. High moisture directly correlates with the failure of downstream organometallic steps.

Protocol 3: One-Pot Protection & Suzuki-Miyaura Validation Assay

Because the raw material is bifunctional, direct cross-coupling without protection leads to uncontrolled self-polymerization (the amine of one molecule attacks the bromide of another) [3]. This assay evaluates the integrity of the aryl bromide handle while preventing self-condensation.

  • Step 1 (In Situ Protection): Suspend 1.0 eq of the batch in THF. Add 2.5 eq of aqueous K2​CO3​ and 1.1 eq of Boc2​O . Stir for 2 hours at RT. (Causality: K2​CO3​ neutralizes the HCl salt, free-basing the amine to attack the Boc-anhydride).

  • Step 2 (Cross-Coupling): To the same pot, add 1.2 eq of Phenylboronic acid and 2 mol% Pd(dppf)Cl2​ . Heat to 80 °C for 6 hours.

  • Causality: This one-pot system acts as a stress test for batch quality. Des-bromo impurities will fail to couple, artificially lowering the yield. Furthermore, excess moisture from poor-quality batches alters the delicate biphasic solvent ratio, causing the Pd(dppf)Cl2​ catalyst to precipitate prematurely.

Quality Control Workflow Visualization

The following diagram maps the logical relationship between the analytical assays and the batch approval process.

QC_Workflow cluster_assays Analytical & Functional Assays Batch N-(4-Bromobenzyl)-2-methyl- 1-propanamine HCl (Batch Input) HPLC HPLC-UV/MS Impurity Profiling Batch->HPLC KF Coulometric KF Moisture Analysis Batch->KF Suzuki One-Pot Protection & Suzuki Validation Batch->Suzuki Pass Batch Approved (Meets ICH Q7/Q3A) HPLC->Pass Purity ≥ 99.5% Fail Batch Rejected (Fails Specs) HPLC->Fail Isomers > 0.1% KF->Pass Water ≤ 0.5% KF->Fail Water > 0.5% Suzuki->Pass Yield ≥ 95% Suzuki->Fail Catalyst Poisoning

Quality Control and Validation Workflow for N-(4-Bromobenzyl)-2-methyl-1-propanamine HCl Batches.

Conclusion

When sourcing N-(4-Bromobenzyl)-2-methyl-1-propanamine hydrochloride, the initial cost savings of economy-grade batches are frequently eclipsed by the cost of downstream purification and catalyst poisoning. Establishing a self-validating QC matrix—combining precise HPLC-UV/MS profiling with functional cross-coupling assays—is essential for mitigating risk and ensuring reproducible API synthesis.

References

  • Title: ICH Q7 Good manufacturing practice for active pharmaceutical ingredients - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

  • Title: ICH Q3A (R2) Impurities in new drug substances - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

  • Title: Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions Source: Chemical Reviews (ACS Publications) URL: [Link]

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